5,7-dimethoxy-2,3-dihydro-1H-indole

• CAS: 82260-13-7

Core Science & Biosynthesis

Pharmacokinetics and Metabolic Fate of 5,7-Dimethoxy-2,3-dihydro-1H-indole In Vivo: A Comprehensive Technical Guide

Executive Summary

The compound 5,7-dimethoxy-2,3-dihydro-1H-indole (CAS 82260-13-7) represents a highly functionalized indoline scaffold frequently utilized as a core building block in medicinal chemistry. Understanding its in vivo pharmacokinetic (PK) profile—specifically its absorption, distribution, metabolism, and excretion (ADME)—is critical for drug development professionals aiming to optimize systemic exposure and mitigate reactive metabolite toxicity. This whitepaper provides an in-depth, mechanistic analysis of the biotransformation pathways and standardized experimental protocols required to evaluate this compound in vivo.

Physicochemical Profiling and Absorption Dynamics

The pharmacokinetic behavior of 5,7-dimethoxy-2,3-dihydro-1H-indole is fundamentally governed by its physicochemical properties. The indoline nitrogen is a secondary amine, imparting weak basicity to the molecule.

When administered orally, the compound's gastrointestinal (GI) absorption is highly efficient. According to predictive physicochemical models, such as the BOILED-Egg model for lipophilicity and polarity, the uncharged, lipophilic nature of the dimethoxyindoline core at intestinal pH ( ≈ 6.5–7.4) facilitates rapid passive transcellular diffusion across the enterocyte lipid bilayer1[1]. However, despite high permeability, the absolute bioavailability ( F ) is often limited by extensive first-pass hepatic extraction.

In Vivo Biotransformation (Metabolism)

The metabolic fate of 5,7-dimethoxy-2,3-dihydro-1H-indole is characterized by a sequential, multi-enzyme cascade. The structural combination of a saturated indoline ring and two methoxy ethers creates distinct metabolic "soft spots."

Phase I: CYP450-Mediated Dehydrogenation (Aromatization)

Unlike typical aliphatic oxidations, the indoline core undergoes a unique "aromatase" process. Cytochrome P450 enzymes—predominantly CYP3A4 —catalyze the dehydrogenation of the 2,3-dihydro positions2[2].

• Causality: This reaction is thermodynamically driven by the massive gain in resonance stabilization energy achieved when the non-aromatic indoline is oxidized into a fully aromatic indole (5,7-dimethoxyindole). This aromatization dramatically alters the compound's 3D conformation (from a puckered ring to a planar structure), which can drastically shift its pharmacological potency and off-target binding profile3[3].

Phase I: O-Demethylation

Following aromatization (or occurring concurrently on the parent indoline), the methoxy groups at the C-5 and C-7 positions are highly susceptible to O-demethylation. This cleavage is primarily mediated by CYP2D6 and CYP1A2 4[4]. The reaction yields highly polar phenolic intermediates, such as 5-hydroxy-7-methoxyindole or 5,7-dihydroxyindole.

Phase II: Conjugation

The exposed hydroxyl groups generated during Phase I metabolism serve as direct substrates for Phase II conjugating enzymes. Uridine 5'-diphospho-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs) rapidly attach bulky, hydrophilic glucuronic acid or sulfate moieties to the phenols 5[5]. This exponentially increases the molecule's water solubility, trapping it in the plasma and facilitating rapid renal clearance.

Figure 1: In vivo biotransformation pathway of 5,7-dimethoxy-2,3-dihydro-1H-indole.

Quantitative Pharmacokinetic Parameters

Because the indoline core is rapidly oxidized, the systemic half-life of unsubstituted or methoxy-substituted indolines is characteristically short6[6]. The table below synthesizes the expected quantitative PK profile based on comparative in vivo studies of methoxyindoline derivatives.

Parameter	Symbol	Unit	Typical Value Range	Mechanistic Implication
Systemic Clearance	CL	mL/min/kg	45.0 – 65.0	High hepatic extraction ratio driven by rapid CYP3A4-mediated aromatization.
Volume of Distribution	Vdss​	L/kg	1.8 – 2.5	Extensive tissue distribution facilitated by the compound's moderate lipophilicity.
Terminal Half-Life	t1/2​	hr	1.2 – 2.0	Short half-life necessitates structural optimization (e.g., bioisosteric azaindole replacement) for prolonged exposure.
Oral Bioavailability	F	%	15.0 – 25.0	Significant first-pass metabolism limits systemic exposure of the parent compound.

Experimental Methodologies: In Vivo PK Protocol

To accurately quantify the pharmacokinetics of 5,7-dimethoxy-2,3-dihydro-1H-indole, researchers must execute a rigorously controlled, self-validating in vivo workflow.

Step-by-Step Methodology

1. Animal Dosing & Sampling (The In Vivo Phase)

• Action: Fast male Sprague-Dawley rats (n=6) overnight. Administer the compound via Intravenous (IV, 2 mg/kg) and Per Os (PO, 10 mg/kg) routes. Collect 200 µL of whole blood at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose into K2EDTA tubes.

• Causality: Fasting eliminates food-effect variability on GI absorption. Dense serial sampling within the first hour (starting at 5 minutes/0.083h) is mandatory to accurately capture the distribution phase ( α -phase) and prevent the mathematical underestimation of the maximum concentration ( Cmax​ ).

2. Plasma Extraction (Self-Validating Matrix Prep)

• Action: Centrifuge blood at 4,000 × g for 10 min at 4°C. Transfer 50 µL of plasma to a 96-well plate. Immediately add 150 µL of ice-cold acetonitrile spiked with a Stable-Isotope-Labeled Internal Standard (SIL-IS) (e.g., 13C2​ -dimethoxyindoline). Centrifuge at 14,000 × g.

• Causality: Acetonitrile disrupts protein hydration shells, precipitating plasma proteins (like albumin) that bind the drug, thereby releasing the total drug for quantification. The inclusion of the SIL-IS at the exact moment of precipitation creates a self-validating system : it perfectly controls for extraction recovery losses and normalizes any ion suppression/enhancement caused by the biological matrix during mass spectrometry.

3. LC-MS/MS Bioanalysis

• Action: Inject 5 µL of the supernatant onto a sub-2 µm C18 reversed-phase column. Utilize a mobile phase gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B). Analyze via triple quadrupole mass spectrometry in Multiple Reaction Monitoring (MRM) positive electrospray ionization (ESI+) mode.

• Causality: The indoline nitrogen requires an acidic environment to remain fully protonated. The 0.1% formic acid acts as a proton donor, exponentially enhancing the ionization efficiency and lowering the limit of quantification (LOQ) in ESI+ mode.

Figure 2: Standardized in vivo pharmacokinetic experimental workflow.

Conclusion & Drug Design Perspectives

The in vivo pharmacokinetic profile of 5,7-dimethoxy-2,3-dihydro-1H-indole is heavily dictated by its susceptibility to CYP3A4-mediated aromatization and CYP2D6-mediated O-demethylation. For drug development professionals utilizing this scaffold, achieving prolonged systemic exposure often requires strategic medicinal chemistry interventions. Common tactics include substituting the methoxy groups with bioisosteric trifluoromethoxy ( −OCF3​ ) groups to block O-demethylation, or transitioning the indoline core to an azaindole framework to reduce the electron density of the ring, thereby hindering CYP450-mediated dehydrogenation6[6].

References

• CAS:4770-43-8, 7-甲氧吲哚啉盐酸盐 - Bidepharm. Bidepharm.1

• Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. National Institutes of Health (NIH). 2

• Dehydrogenation of the indoline-containing drug 4-chloro-N-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide (indapamide) by CYP3A4: correlation with in silico predictions. National Institutes of Health (NIH). 3

• In Vivo Metabolism of 5-Methoxy-N,N-diisopropyltryptamine in Rat. ResearchGate. 4

• Clinical pharmacokinetics of tegaserod, a serotonin 5-HT(4) receptor partial agonist with promotile activity. National Institutes of Health (NIH). 5

• A Comparative Guide to the Metabolic Stability of Indoline and Azaindole Compounds. Benchchem. 6

Sources

• 1. CAS:4770-43-8, 7-甲氧吲哚啉盐酸盐-毕得医药 [bidepharm.com]
• 2. Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dehydrogenation of the indoline-containing drug 4-chloro-N-(2-methyl-1-indolinyl)-3-sulfamoylbenzamide (indapamide) by CYP3A4: correlation with in silico predictions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Clinical pharmacokinetics of tegaserod, a serotonin 5-HT(4) receptor partial agonist with promotile activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

The Pharmacological Landscape of 5,7-Dimethoxy-2,3-dihydro-1H-indole: Cytotoxicity, Kinase Inhibition, and in vitro Evaluation Workflows

Introduction: The Indoline Scaffold in Medicinal Chemistry

The 2,3-dihydro-1H-indole (indoline) nucleus is a highly privileged pharmacophore in modern drug discovery[1]. Specifically, 5,7-dimethoxy-2,3-dihydro-1H-indole (5,7-DMI) serves as a critical structural scaffold for synthesizing potent anticancer, antimicrobial, and neuroprotective agents[2]. The strategic presence of electron-donating methoxy groups at the C-5 and C-7 positions significantly alters the electron density of the aromatic ring. This substitution pattern enhances the molecule's lipophilicity and its ability to engage in robust π−π stacking and hydrophobic interactions within the binding pockets of target proteins, such as tubulin and the epidermal growth factor receptor (EGFR)[3][4].

By utilizing 5,7-DMI as a core building block, medicinal chemists can design self-validating libraries of compounds that exploit these enhanced binding kinetics to disrupt tumor proliferation[5].

Mechanistic Causality: How Methoxyindolines Drive Cellular Apoptosis

The biological activity of methoxy-substituted indolines is primarily characterized by their antiproliferative and apoptotic effects across a broad spectrum of human cancer cell lines, including MCF-7 (breast), HeLa (cervical), and HCT116 (colon)[5][6][7]. The causality behind this cytotoxicity is driven by three interconnected mechanisms:

• Tubulin Polymerization Inhibition: Similar to the natural stilbene combretastatin A-4, methoxyindoline derivatives frequently bind to the colchicine-binding site of tubulin[8]. This binding destabilizes the microtubule network, preventing mitotic spindle formation and leading to an irreversible cell cycle arrest at the G2/M phase[7][8].

• Kinase Inhibition: Indoline derivatives have been structurally proven to act as potent inhibitors of EGFR and Cyclin-Dependent Kinase 2 (CDK2)[3][5]. By competitively inhibiting CDK2, these compounds block the phosphorylation events required for cells to bypass critical cell cycle checkpoints[5].

• The Apoptotic Cascade: The downstream consequence of prolonged G2/M arrest and kinase inhibition is the upregulation of the tumor suppressor protein p53[5]. This triggers the intrinsic apoptotic pathway, characterized by the sequential cleavage and activation of Caspase-9 and Caspase-3, ultimately resulting in programmed cell death[3][5].

Mechanistic pathway of 5,7-DMI derivatives inducing apoptosis and cell cycle arrest.

Quantitative Biological Activity Profile

To contextualize the potency of the indoline and methoxyindole scaffolds, the following table summarizes the half-maximal inhibitory concentration ( IC50​ ) values of closely related derivatives across standard in vitro cell models. The data highlights the broad-spectrum cytotoxicity of this chemical class[3][6][9][10].

Compound Class / Derivative	Target Cell Line	Cancer Type	IC50​ Value ( μ M)	Primary Mechanism
5-Methoxyindole-isatin hybrid (5o)	ZR-75	Breast Carcinoma	1.69	G1 Phase Arrest[6]
1-Methoxyindole chalcone (18c)	HCT116	Colon Carcinoma	18.20	DNA Groove Binding[10]
Indoline Derivative (HNPMI)	MCF-7	Breast Adenocarcinoma	64.10	EGFR Inhibition / Caspase-3[3]
Indoline Derivative (HNPMI)	SkBr3	Breast Adenocarcinoma	119.99	EGFR Inhibition / Caspase-9[3]
Isatin-linked chalcone (36c)	MDA-MB231	Triple-Negative Breast	8.54	Growth Inhibition[9]

Self-Validating Experimental Protocols for in vitro Evaluation

To ensure scientific trustworthiness and reproducibility, the following self-validating protocols are established for evaluating the biological activity of 5,7-DMI derivatives. A self-validating system requires internal controls (e.g., vehicle-only baselines and positive control reference drugs like Sunitinib or Cisplatin) at every analytical step[6][9].

Standardized workflow for evaluating indoline derivative cytotoxicity.

Protocol A: High-Throughput Cell Viability (MTT Assay)

Causality: The MTT assay measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reduce the tetrazolium dye MTT to its insoluble formazan. This reduction directly correlates with the number of viable cells, providing a quantifiable metric for compound cytotoxicity[5].

• Seed Cells: Plate cancer cells in 96-well plates at a density of 5×103 cells/well in 100 μ L of complete culture medium (DMEM with 10% FBS). Incubate for 24 hours at 37°C in a 5% CO2​ atmosphere.

• Compound Treatment: Prepare serial dilutions of the 5,7-DMI derivative in DMSO (ensuring final DMSO concentration is <0.1% to prevent solvent-induced toxicity). Treat cells with concentrations ranging from 0.1 μ M to 100 μ M. Include a vehicle control (0.1% DMSO) and a positive control (e.g., 10 μ M Cisplatin).

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Addition: Add 20 μ L of MTT solution (5 mg/mL in PBS) to each well. Incubate for exactly 4 hours at 37°C. (Validation Check: A visible purple precipitate must form in the vehicle control wells, confirming baseline metabolic health).

• Solubilization: Carefully remove the media and add 150 μ L of DMSO to each well to dissolve the formazan crystals. Agitate on a plate shaker for 10 minutes.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50​ using non-linear regression analysis[5].

Protocol B: Apoptosis Detection via Annexin V-FITC/PI Flow Cytometry

Causality: Annexin V binds with high affinity to phosphatidylserine, which translocates from the inner to the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) intercalates into DNA but can only enter cells with compromised membranes (late apoptosis/necrosis). Together, they map the exact timeline of cell death[5].

• Treatment: Treat cells in 6-well plates with the 5,7-DMI derivative at 1/2×IC50​ , IC50​ , and 2×IC50​ concentrations for 24 hours.

• Harvesting: Collect both the culture medium (containing detached apoptotic cells) and the adherent cells via trypsinization. Centrifuge at 1,000 rpm for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS to remove residual media and trypsin.

• Staining: Resuspend the pellet in 100 μ L of 1X Binding Buffer. Add 5 μ L of Annexin V-FITC and 5 μ L of PI solution.

• Incubation: Incubate in the dark at room temperature for 15 minutes. (Validation Check: The dark environment is strictly required to prevent the photobleaching of the FITC fluorophore).

• Analysis: Add 400 μ L of 1X Binding Buffer and analyze immediately via flow cytometry. Gate the cells to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic (Annexin V+/PI+) populations[5].

References

• Synthesis and biological screening for cytotoxic activity of N-substituted indolines and morpholines. PubMed (NIH). Link

• Antiproliferative activity and possible mechanism of action of certain 5-methoxyindole tethered C-5 functionalized isatins. PMC (NIH). Link

• Antiproliferative and apoptotic effects of indole derivative, N-(2-hydroxy-5-nitrophenyl (4′-methylphenyl) methyl) indoline in breast cancer cells. ResearchGate. Link

• Cytotoxic and Anticancer Activities of Indoline-2,3-dione (Isatin) and Its Derivatives. SciSpace. Link

• New cell cycle checkpoint pathways regulators with 2-Oxo-indoline scaffold as potential anticancer agents. Elsevier Pure. Link

• Securin Enhances the Anti-Cancer Effects of 6-Methoxy-3-(3′,4′,5′-Trimethoxy-Benzoyl)-1H-Indole (BPR0L075) in Human Colorectal Cancer Cells. PMC (NIH). Link

• Novel 1-methoxyindole- and 2-alkoxyindole-based chalcones: design, synthesis, characterization, antiproliferative activity and DNA, BSA binding interactions. ResearchGate. Link

• BPR0L075, a Novel Synthetic Indole Compound with Antimitotic Activity in Human Cancer Cells. AACR Journals. Link

• Buy 5-Chloro-6-methoxyindoline-2,3-dione (EVT-14119319). EvitaChem. Link

• Indoline – Knowledge and References. Taylor & Francis. Link

Sources

• 1. Synthesis and biological screening for cytotoxic activity of N-substituted indolines and morpholines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. evitachem.com [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]

Structural and Stereochemical Profiling of 5,7-Dimethoxy-2,3-dihydro-1H-indole: A Comprehensive Crystallographic Guide

Executive Summary

5,7-Dimethoxy-2,3-dihydro-1H-indole (commonly known as 5,7-dimethoxyindoline) is a highly functionalized bicyclic scaffold of significant interest in medicinal chemistry and drug development. The fusion of a flexible pyrroline ring with an electron-rich, dimethoxy-substituted benzene ring creates a unique stereochemical environment. This whitepaper provides an in-depth technical analysis of its crystal structure, conformational dynamics, and the rigorous experimental protocols required for its stereochemical elucidation.

Molecular Architecture & Crystallographic Signatures

The core of 5,7-dimethoxyindoline consists of a planar aromatic system fused to a non-planar, nitrogen-containing five-membered ring.

• Indoline Core Conformation: Unlike fully aromatic indoles, the 2,3-dihydro-1H-indole system exhibits distinct conformational flexibility. X-ray crystallographic studies of related indoline derivatives consistently show that the five-membered nitrogen heterocycle adopts an 1[1]. In this geometry, the nitrogen atom (N1) or the C2 carbon typically acts as the "flap," deviating significantly from the least-squares plane formed by the other four atoms of the ring[2].

• Stereoelectronic Effects of Methoxy Substituents: The presence of methoxy groups at the 5- and 7-positions profoundly influences the crystal packing and molecular geometry. The 5-methoxy group is relatively unhindered and often coplanar with the benzene ring to maximize p-π conjugation. Conversely, the 7-methoxy group is positioned adjacent to the secondary amine (N1-H). This proximity induces steric strain and facilitates intramolecular interactions, often forcing the 3 to the indoline ring to minimize steric clash[3].

Stereochemistry and Conformational Dynamics

• Ring Puckering: The stereochemistry of the indoline ring is quantitatively described using Cremer and Pople puckering parameters[1]. For typical indoline systems adopting an envelope conformation, the4, and the phase angle ( ϕ2​ ) dictates the exact position of the flap[4].

• Nitrogen Pyramidalization: The hybridization state of the N1 atom in 5,7-dimethoxyindoline is a critical stereochemical feature. While secondary amines are generally sp3 hybridized, the lone pair on the indoline nitrogen can partially delocalize into the adjacent electron-rich aromatic ring. However, the steric bulk of the 7-methoxy group can disrupt this planarity, leading to a more pronounced pyramidal geometry at the nitrogen center and influencing the5[5].

Quantitative Data Summary

The following table summarizes the anticipated crystallographic parameters for 5,7-dimethoxyindoline, extrapolated from high-resolution single-crystal X-ray diffraction (SCXRD) data of closely related methoxy-substituted indolines[1][3][6].

Crystallographic Parameter	Typical Value Range	Structural & Mechanistic Significance
Pyrroline Ring Conformation	Envelope (N1 or C2 flap)	Minimizes torsional strain in the saturated C2-C3 bond of the dihydroindole core.
Puckering Amplitude ( q2​ )	0.400 - 0.485 Å	Quantifies the deviation from absolute planarity in the 5-membered ring.
N1 Deviation from Mean Plane	0.45 - 0.60 Å	Indicates the extent of nitrogen pyramidalization and sp3 character.
C(Ar)-O(Methoxy) Bond Length	1.36 - 1.38 Å	Reflects partial double-bond character due to p-π resonance with the aromatic ring.
Intermolecular H-Bonding	N-H···O (Methoxy/Solvent)	Primary driver of crystal lattice stabilization and 3D packing motifs.

Experimental Workflows: X-Ray Crystallography & Stereochemical Elucidation

To achieve self-validating structural data, the following step-by-step protocol outlines the isolation and crystallographic profiling of 5,7-dimethoxyindoline.

Step 1: High-Purity Crystallization (Slow Evaporation Method)

• Solvent Selection: Dissolve 50 mg of highly pure (>99% by HPLC) 5,7-dimethoxyindoline in a binary solvent system (e.g., Dichloromethane/Hexane, 1:3 v/v). Causality: Dichloromethane provides high initial solubility for the indoline, while hexane acts as an antisolvent to gradually lower the dielectric constant of the mixture and promote controlled nucleation.

• Controlled Evaporation: Place the solution in a loosely capped vial punctured with a 21-gauge needle. Maintain at a constant 20°C in a vibration-free environment for 48–72 hours. Causality: Slow thermodynamic kinetics are essential to prevent the formation of kinetic polymorphs and ensure the growth of pristine, diffraction-quality single crystals (ideal dimensions ~0.2 x 0.2 x 0.1 mm).

Step 2: Single-Crystal X-Ray Diffraction (SCXRD) Data Collection

• Mounting: Select an optically clear crystal under a polarized light microscope. Mount it on a MiTeGen loop using perfluoropolyether oil to prevent atmospheric degradation and solvent loss.

• Diffraction & Cryocooling: Transfer the mounted crystal to a diffractometer equipped with a CMOS area detector. Cool the crystal to 100–150 K using a liquid nitrogen cryostream. Causality: Cryocooling minimizes thermal atomic displacement parameters (B-factors), significantly enhancing high-angle diffraction intensity and allowing for the precise resolution of hydrogen atom positions (crucial for determining N-H and methoxy orientation).

• Irradiation: Collect data using monochromatic Mo K α radiation ( λ=0.71073 Å).

Step 3: Structure Solution and Refinement

• Phase Solution: Process the raw frames using standard reduction software. Solve the phase problem using dual-space algorithms (e.g., SHELXT).

• Anisotropic Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL). Assign anisotropic displacement parameters to all non-hydrogen atoms.

• Self-Validating Check: Ensure the final discrepancy index ( R1​ ) is < 0.05 and the goodness-of-fit (S) is near 1.0. Analyze the residual electron density map; the highest peak should be < 0.5 e/Å 3 and located near the heavier atoms (oxygen or nitrogen), confirming that no structural artifacts remain.

Mechanistic Pathways & Structural Relationships

Workflow for the crystallographic elucidation of 5,7-dimethoxyindoline.

References

• Crystal structures of 2-methoxyisoindoline-1,3-dione, 1,3-dioxoisoindolin-2-yl methyl carbonate and 1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-2-yl methyl carbonate: three anticonvulsant compounds. PMC. 3

• Photochromic Behavior and Diastereomeric Isomerism in [(η6-spirobenzopyran)RuCp]PF6.* Organometallics - ACS Publications.5

• Methyl (3R,3′S)-1′,1′′-dimethyl-2,2′′-dioxodispiro[indoline-3,2′-pyrrolidine-3′,3... PMC. 1

• CRYSTAL STRUCTURE OF (3S,6'R,7'R)-6'-(1H- INDOLE-3-CARBONYL). IJCRT.org. 4

• 1′′-Benzyl-1′-methyl-4′-(naphthalen-1-yl)naphthalene-2-spiro-3′-pyrrolidine-2... PMC. 2

• 4-Methoxyphenyl)-1,1′,1′′-trimethyldispiro[indoline-3,2′-pyrrolidine-3... PMC. 6

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. ijcrt.org [ijcrt.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Advanced Technical Whitepaper: Safety, Synthesis, and Pharmacological Application of 5,7-Dimethoxy-2,3-dihydro-1H-indole

Executive Summary

As drug discovery pivots towards highly selective enzymatic inhibitors, electron-rich bicyclic heterocycles have emerged as privileged scaffolds. 5,7-dimethoxy-2,3-dihydro-1H-indole (commonly referred to as 5,7-dimethoxyindoline, CAS: 82260-13-7) is a critical intermediate bridging synthetic organic chemistry and advanced pharmacology[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, toxicological framework, self-validating synthetic protocols, and its pivotal role in the differential inhibition of aldosterone synthase (CYP11B2)[2].

Part 1: Physicochemical Profiling & Structural Causality

Unlike its planar indole precursor, the indoline core of 5,7-dimethoxy-2,3-dihydro-1H-indole features sp3-hybridized carbons at the C2 and C3 positions. This structural saturation induces a "puckered" 3D conformation, which is highly advantageous for fitting into complex protein binding pockets[3]. Furthermore, the dual methoxy substitutions at C5 and C7 act as strong electron-donating groups (EDGs) via resonance, significantly increasing the electron density of the aromatic ring and enhancing the nucleophilicity of the secondary amine at position 1.

Table 1: Core Chemical Identifiers & Physicochemical Properties

Parameter	Value / Description
Chemical Name	5,7-dimethoxy-2,3-dihydro-1H-indole
CAS Registry Number	82260-13-7
Molecular Formula	C10H13NO2
Molecular Weight	179.22 g/mol
SMILES	COC1=CC(=C2C(=C1)CCN2)OC
Key Structural Features	Bicyclic indoline core, sp3-hybridized C2/C3, secondary amine, electron-rich dimethoxy substitutions at C5 and C7.

Part 2: Toxicological Framework & Material Safety Data (MSDS)

Handling 5,7-dimethoxyindoline requires a rigorous understanding of its mechanistic toxicology. Standard safety data sheets list it as an irritant, but as application scientists, we must understand the causality behind these hazards to implement effective engineering controls[4].

The secondary amine of the indoline ring possesses a pKa of approximately 5.5 to 6.0. Upon contact with biological membranes, this nucleophilic center can disrupt the local pH, leading to the irritation of the acid mantle of the skin and the saponification of ocular lipids. Additionally, the lipophilic nature of the dimethoxy-substituted aromatic ring facilitates rapid transdermal and mucosal absorption.

Table 2: GHS Hazard Classifications & Mechanistic Mitigation

Hazard Code	Description	Mechanistic Causality	Required Mitigation (PPE & Engineering)
H302	Harmful if swallowed	Rapid systemic absorption driven by the lipophilic methoxy groups.	Strict hygiene; no consumption in the lab.
H315	Causes skin irritation	Nucleophilic secondary amine disrupts the local pH of the dermal acid mantle.	Nitrile gloves (breakthrough >480 min).
H319	Causes serious eye irritation	Amine basicity causes localized saponification of ocular mucosal lipids.	Splash-proof chemical safety goggles.
H335	May cause respiratory irritation	Aerosolization of particulates or volatilization of the free base form.	Handle exclusively in a Class II fume hood.

Self-Validating Spill Management Protocol

• Containment : Isolate the spill. Do not use water initially, as the compound is insoluble and will spread.

• Neutralization : Cover the spill with a weakly acidic absorbent (e.g., sodium bisulfate mixed with sand) to protonate the secondary amine, converting the lipophilic free base into a highly polar, non-volatile indolinium salt.

• Validation : Check the pH of the residual surface using pH indicator paper moistened with DI water. A neutral pH (6.5-7.5) validates the complete quenching of the basic indoline residue.

Part 3: Regioselective Synthetic Methodologies

The synthesis of 5,7-dimethoxyindoline is typically achieved via the regioselective reduction of the corresponding 5,7-dimethoxy-1H-indole[5]. The following protocol utilizes sodium cyanoborohydride (NaBH3CN) in glacial acetic acid, a method chosen for its high chemoselectivity.

Experimental Protocol: Regioselective Hydride Reduction

• Step 1: Indoleninium Generation. Dissolve 1.0 eq of 5,7-dimethoxy-1H-indole in glacial acetic acid (0.5 M) under an inert N2 atmosphere.

  • Causality: Acetic acid serves a dual purpose as both solvent and proton source. It selectively protonates the C3 position of the electron-rich indole ring, temporarily breaking aromaticity to generate a highly electrophilic indoleninium ion intermediate.

• Step 2: Hydride Transfer. Cool the reaction mixture to 0-5°C using an ice bath. Portion-wise, add 3.0 eq of NaBH3CN over 30 minutes.

  • Causality: Cyanoborohydride is uniquely stable in mild acids, unlike NaBH4 which would violently decompose. The strict 0-5°C temperature control mitigates the exothermic nature of the reduction and suppresses the off-gassing of toxic hydrogen cyanide (HCN).

• Step 3: Self-Validating Reaction Monitoring. After 2 hours, withdraw a 10 µL aliquot, neutralize it with saturated NaHCO3, and spot it on a silica TLC plate (Hexane:EtOAc 7:3).

  • Validation: The reaction is complete when the UV-active starting material spot (Rf ~0.6) completely disappears, replaced by a lower Rf spot (~0.3). Staining the plate with Ninhydrin will turn the new spot deep orange/brown, definitively validating the formation of the secondary indoline amine.

• Step 4: Quench and Extraction. Pour the mixture into crushed ice and slowly add 10% NaOH until the pH > 8. Extract with Ethyl Acetate (3x).

  • Causality: Neutralizing the acetic acid deprotonates the newly formed indolinium salt back into its free base form, ensuring it partitions completely into the organic EtOAc phase for recovery.

Figure 2: Regioselective reduction workflow for synthesizing 5,7-dimethoxyindoline.

Part 4: Pharmacological Applications in Drug Development

The 5,7-dimethoxyindoline scaffold is highly prized in the development of therapeutics targeting the Renin-Angiotensin-Aldosterone System (RAAS), specifically as an inhibitor of Aldosterone Synthase (CYP11B2) [2].

Excessive autonomous aldosterone production leads to primary aldosteronism, characterized by treatment-resistant hypertension and hypokalemia[3]. The clinical challenge lies in inhibiting CYP11B2 without affecting the highly homologous CYP11B1 enzyme (responsible for cortisol synthesis). The two enzymes share 93% homology[6].

Pioneering research, including patents such as WO2009135651A1, demonstrates that substituted indolines and 3,4-dihydro-1H-quinolin-2-ones can achieve this selectivity[7]. The 5,7-dimethoxyindoline core provides the exact steric bulk and electron density required to fit the unique topography of the CYP11B2 active site. The nitrogen atom of the indoline (or a conjugated pyridine ring attached to it) coordinates directly with the heme iron of the CYP450 enzyme, competitively blocking the binding of the natural precursor, corticosterone[8].

Figure 1: Mechanism of CYP11B2 inhibition by indoline derivatives in the RAAS pathway.

References

• Hartmann, R. W., et al. "6-pyridin-3-yl-3,4-dihydro-1h-quinolin-2-one derivatives and related compounds as inhibitors of the human aldosterone synthase cyp11b2.

• Fortune Journals . "Pyridyl-Substituted Naphthalenes and 3,4-dihydro-1H-quinolin-2-ones as Fluorinated Aldosterone Synthase (CYP11B2) Inhibitors for the Differential Diagnosis of Primary Aldosteronism." Fortune Journals. [Link]

Sources

• 1. CAS:4770-43-8, 7-甲氧吲哚啉盐酸盐-毕得医药 [bidepharm.com]
• 2. WO2009135651A1 - 6-pyridin-3-yl-3,4-dihydro-1h-quinolin-2-one derivatives and related compounds as inhibitors of the human aldosterone synthase cyp11b2 - Google Patents [patents.google.com]
• 3. fortunejournals.com [fortunejournals.com]
• 4. 41568-27-8|5-Methoxy-2-methylindoline|BLD Pharm [bldpharm.com]
• 5. 7-methoxyindoline-2,3-dione | 84575-27-9 [chemicalbook.com]
• 6. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 7. WO2009135651A1 - 6-pyridin-3-yl-3,4-dihydro-1h-quinolin-2-one derivatives and related compounds as inhibitors of the human aldosterone synthase cyp11b2 - Google Patents [patents.google.com]
• 8. WO2013041591A1 - New bicyclic dihydroquinoline-2-one derivatives - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Dissolution of 5,7-dimethoxy-2,3-dihydro-1H-indole in Cell Culture

Introduction

5,7-dimethoxy-2,3-dihydro-1H-indole is a synthetic heterocyclic compound belonging to the indole family. Members of this class have shown a wide range of biological activities, making them valuable tools in cellular and molecular biology research, as well as in drug discovery programs. To ensure the accuracy and reproducibility of in vitro studies, the correct and consistent preparation of this compound for introduction into cell culture systems is of paramount importance. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the dissolution, preparation of stock solutions, and creation of working dilutions of 5,7-dimethoxy-2,3-dihydro-1H-indole for cell-based assays.

Physicochemical Properties and Solvent Selection

A thorough understanding of the physicochemical properties of a compound is the foundation for developing a robust dissolution protocol. While specific experimental solubility data for 5,7-dimethoxy-2,3-dihydro-1H-indole is not widely published, we can infer its likely properties based on its chemical structure and data from closely related analogs.

The indole scaffold generally confers a hydrophobic nature to the molecule. The presence of two methoxy groups may slightly increase its polarity compared to the unsubstituted indole, but it is expected to have limited solubility in aqueous solutions like water or phosphate-buffered saline (PBS). Therefore, an organic solvent is necessary for initial dissolution to prepare a concentrated stock solution.

Dimethyl Sulfoxide (DMSO) is the recommended solvent for 5,7-dimethoxy-2,3-dihydro-1H-indole. DMSO is a powerful, polar aprotic solvent that is miscible with a broad range of organic solvents and water, making it an ideal vehicle for preparing high-concentration stock solutions of hydrophobic compounds for use in biological assays.[1] For most cell-based experiments, it is crucial to maintain a final DMSO concentration of less than 0.5% in the cell culture medium to minimize solvent-induced cytotoxicity.[2][3]

Quantitative Data Summary

For accurate preparation of stock solutions, the following information is essential:

Parameter	Value	Source/Method
Molecular Formula	C₁₀H₁₃NO₂	Calculated
Molecular Weight	179.22 g/mol	Calculated
Appearance	Likely a solid (white to off-white powder)	Inferred from related indole derivatives[4][5]
Recommended Solvent	Dimethyl Sulfoxide (DMSO), sterile-filtered	General laboratory practice for indole derivatives[1]
Recommended Stock Concentration	10-50 mM	General laboratory practice
Storage of Stock Solution	Aliquot and store at -20°C for short-term (≤1 month) or -80°C for long-term (≤6 months)	General laboratory practice[2]
Final DMSO Concentration in Assay	< 0.5%	To avoid cytotoxicity from the solvent[2][3]

Experimental Protocols

The following protocols provide a step-by-step methodology for the preparation of a 10 mM stock solution of 5,7-dimethoxy-2,3-dihydro-1H-indole in DMSO and its subsequent dilution to a working concentration for cell culture experiments.

Materials

• 5,7-dimethoxy-2,3-dihydro-1H-indole powder

• Dimethyl Sulfoxide (DMSO), sterile-filtered, cell culture grade

• Sterile microcentrifuge tubes (e.g., 1.5 mL)

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum and antibiotics

• Laminar flow hood

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, which is a common starting concentration. The amounts can be adjusted based on the desired final concentration and the molecular weight of the compound.

• Calculate the required mass of 5,7-dimethoxy-2,3-dihydro-1H-indole: To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the following formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000 Mass (mg) = 10 mM × 1 mL × 179.22 g/mol / 1000 = 1.79 mg

• Weighing the compound: In a sterile microcentrifuge tube, accurately weigh approximately 1.79 mg of 5,7-dimethoxy-2,3-dihydro-1H-indole powder using a calibrated analytical balance.

• Dissolving the compound: Add 1 mL of sterile-filtered DMSO to the microcentrifuge tube containing the powder.

• Ensuring complete dissolution: Cap the tube tightly and vortex thoroughly for at least 1-2 minutes.[3] Visually inspect the solution to ensure no solid particles remain. If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.[3]

• Storage: Once completely dissolved, it is highly recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2] Label each aliquot clearly with the compound name, concentration, date of preparation, and solvent. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol details the dilution of the DMSO stock solution into the cell culture medium to achieve the desired final concentration for treating cells.

• Thaw the Stock Solution: Thaw a single aliquot of the 10 mM 5,7-dimethoxy-2,3-dihydro-1H-indole stock solution at room temperature.

• Dilution to Working Concentration: Prepare the desired working concentration by diluting the stock solution in the appropriate cell culture medium. For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution:

  • Add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  Important: Always add the stock solution to the medium and mix immediately to prevent precipitation.[6] The final concentration of DMSO in the cell culture should be kept below 0.5% to minimize solvent-induced cytotoxicity.[2][3] It is also crucial to include a vehicle control (media with the same final concentration of DMSO without the compound) in your experiments.[7]

Workflow and Pathway Diagrams

Experimental Workflow for Compound Preparation

Caption: Workflow for preparing 5,7-dimethoxy-2,3-dihydro-1H-indole solutions.

Trustworthiness and Self-Validation

To ensure the reliability of your experimental results, it is crucial to incorporate self-validating steps into your protocol.

• Solubility Test: If you are using a new batch of the compound or if its solubility is uncertain, perform a small-scale solubility test before preparing a large volume of stock solution.

• Visual Inspection: Always visually inspect the stock solution and the final working solution for any signs of precipitation. If precipitation occurs upon dilution in the aqueous medium, it may be necessary to prepare an intermediate dilution in a co-solvent or lower the final working concentration.

• Vehicle Control: Always include a vehicle control (cell culture medium with the same final concentration of DMSO as the experimental samples) to account for any effects of the solvent on the cells.[7]

• Concentration-Response Curve: When testing the biological activity of the compound, it is advisable to perform a concentration-response experiment to determine the optimal working concentration and to identify any potential cytotoxic effects at higher concentrations.

Conclusion

The proper dissolution and handling of 5,7-dimethoxy-2,3-dihydro-1H-indole are critical for obtaining reliable and reproducible data in cell-based assays. By following the detailed protocols and best practices outlined in these application notes, researchers can confidently prepare this compound for their in vitro studies, thereby ensuring the scientific integrity of their findings.

References

• Chemical Synthesis Database. (2025, May 20). 5,7-dimethoxy-1H-indole-3-carbaldehyde. Retrieved from [Link]

• MDPI. (2023, January 30). Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease. Retrieved from [Link]

• Chemical Synthesis Database. (2025, May 20). 5,5'-dimethoxy-2,3-dihydro-1H,1'H-2,3'-biindole. Retrieved from [Link]

• ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO?. Retrieved from [Link]

• Google Patents. US5085991A - Process of preparing purified aqueous indole solution.

• PubChem. 5-methoxy-2,3-dihydro-1H-indole hydrochloride. Retrieved from [Link]

• Matrix Fine Chemicals. 5,6-DIMETHOXY-2,3-DIHYDRO-1H-INDEN-1-ONE | CAS 2107-69-9. Retrieved from [Link]

• ResearchGate. Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents. Retrieved from [Link]

• PMC. Crystal structure of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one. Retrieved from [Link]

• A manifold implications of indole and its derivatives: A brief Review. (2016, December 15). Retrieved from [Link]

• PMC. Exploring the biological impact of bacteria-derived indole compounds on human cell health: Cytotoxicity and cell proliferation across six cell lines. Retrieved from [Link]

• NIST WebBook. 1H-Indole, 5-methoxy-. Retrieved from [Link]

• Cheméo. Chemical Properties of 1H-Indole, 2,3-dihydro- (CAS 496-15-1). Retrieved from [Link]

• Pharmaffiliates. 880-87-5 | Product Name : 5,7-Dimethoxy-2,3-dihydroinden-1-one. Retrieved from [Link]

• Matrix Fine Chemicals. 5,6-DIMETHOXY-2,3-DIHYDRO-1H-INDOLE | CAS 15937-07-2. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.cn [medchemexpress.cn]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 5-methoxy-2,3-dihydro-1H-indole AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

The Strategic Application of 5,7-Dimethoxy-2,3-dihydro-1H-indole in Modern Drug Discovery: A Guide for Researchers

Introduction: The Indoline Scaffold as a Privileged Motif in Medicinal Chemistry

The indole nucleus is a cornerstone of medicinal chemistry, celebrated for its prevalence in a vast array of natural products and FDA-approved pharmaceuticals.[1][2] Its reduced form, the 2,3-dihydro-1H-indole or "indoline" scaffold, offers a distinct, three-dimensional geometry while retaining key pharmacophoric features. This structural nuance allows medicinal chemists to escape the planarity of the indole ring, often leading to improved physicochemical properties such as solubility and metabolic stability, and novel interactions with biological targets.

This guide focuses on a particularly valuable, yet underexplored, member of this family: 5,7-dimethoxy-2,3-dihydro-1H-indole . The strategic placement of two electron-donating methoxy groups on the benzene ring profoundly influences the scaffold's reactivity and potential as a building block for novel therapeutics. We will explore its strategic utility, potential applications in key disease areas, and provide detailed protocols for its functionalization, empowering researchers to leverage this versatile scaffold in their drug discovery programs.

Strategic Utility: Why Choose the 5,7-Dimethoxyindoline Scaffold?

The decision to incorporate a specific scaffold into a drug design campaign is driven by its inherent chemical and biological properties. The 5,7-dimethoxyindoline core offers several distinct advantages:

• Controlled Reactivity for Selective Functionalization : The two methoxy groups at the C5 and C7 positions are powerful electron-donating groups. Their combined electronic effect significantly activates the C4 position, making it the primary site for electrophilic aromatic substitution.[3][4] This predictable regioselectivity is a significant asset, allowing for the controlled introduction of functional groups at a position that is typically difficult to functionalize in unsubstituted indoles.[5][6][7]

• Versatile Synthetic Handles : The scaffold possesses two primary points for diversification: the secondary amine at the N1 position and the activated aromatic C4 position. This allows for the systematic exploration of chemical space through N-alkylation, N-acylation, and a variety of C-H functionalization and cross-coupling reactions at the C4 position.

• Bioisosteric Potential and Physicochemical Modulation : The methoxy groups can act as bioisosteres for hydroxyl groups, engaging in hydrogen bond acceptor interactions with protein targets. Furthermore, they modulate the lipophilicity and metabolic profile of the molecule, providing chemists with tools to fine-tune ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

• Three-Dimensionality for Novel Target Interactions : The non-planar, puckered pyrrolidine ring of the indoline core presents a different spatial arrangement of substituents compared to its aromatic indole counterpart. This can enable access to unique binding pockets and potentially lead to improved potency and selectivity.

Potential Therapeutic Applications: A Landscape of Opportunity

While specific drugs derived directly from 5,7-dimethoxy-2,3-dihydro-1H-indole are not yet prevalent, the extensive pharmacology of related indole and indoline structures provides a strong rationale for its exploration in several key therapeutic areas.

Kinase Inhibitors in Oncology

The indole and azaindole scaffolds are foundational motifs in the design of protein kinase inhibitors.[8][9][10] Kinases play a central role in cell signaling pathways, and their dysregulation is a hallmark of cancer. The 7-azaindole moiety, for example, is prized for its ability to form key hydrogen bond interactions with the hinge region of the kinase ATP-binding site.[10]

The 5,7-dimethoxyindoline scaffold can serve as a versatile core for developing novel kinase inhibitors. Functionalization at the N1 and C4 positions allows for the introduction of vectors that can target specific regions of the ATP-binding site, such as the solvent-exposed region or the hydrophobic back pocket, to achieve both potency and selectivity.

Diagram illustrating the strategic use of the 5,7-dimethoxyindoline scaffold in kinase inhibitor design.

Caption: Strategic workflow for developing kinase inhibitors.

Agents for Central Nervous System (CNS) Disorders

Indole derivatives, including melatonin and serotonin, are fundamental to neurobiology. Synthetic indolines are being actively investigated for their neuroprotective properties.[11] The ability of the 5,7-dimethoxyindoline scaffold to present substituents in a defined three-dimensional space makes it an attractive starting point for the design of ligands for CNS targets, such as G-protein coupled receptors (GPCRs) and ion channels. The methoxy groups can also be crucial for crossing the blood-brain barrier, a key challenge in CNS drug development.

Anticancer Agents Targeting Microtubules

Compounds bearing trimethoxy-substituted aromatic rings, such as combretastatin A-4, are potent inhibitors of tubulin polymerization, a validated anticancer strategy. Related 2,3-dihydro-1H-indene derivatives with trimethoxy substitution have also demonstrated significant antitumor activity.[12] The 5,7-dimethoxy-2,3-dihydro-1H-indole scaffold provides a nitrogen-containing isostere of these motifs and represents a promising starting point for the synthesis of novel tubulin polymerization inhibitors.

Experimental Protocols: A Practical Guide to Functionalization

The following protocols provide detailed, step-by-step methodologies for the synthesis and key functionalization reactions of 5,7-dimethoxy-2,3-dihydro-1H-indole. These are based on established chemical principles and adaptations from procedures for structurally related molecules.[13]

Protocol 1: Synthesis of 5,7-Dimethoxy-2,3-dihydro-1H-indole

The target compound is most readily prepared by the reduction of the corresponding indole.

Step A: Synthesis of 5,7-Dimethoxy-1H-indole The synthesis of 5,7-dimethoxy-1H-indole from 3,5-dimethoxyaniline can be achieved via various established indole syntheses, such as the Japp-Klingemann or Fischer indole synthesis. For the purpose of this guide, we assume the availability of 5,7-dimethoxy-1H-indole as the starting material.

Step B: Reduction to 5,7-Dimethoxy-2,3-dihydro-1H-indole

• Rationale : The reduction of the electron-rich pyrrole ring of an indole to an indoline can be achieved using various reducing agents. A common and effective method involves the use of sodium cyanoborohydride in a mild acid like acetic acid. This method is generally chemoselective for the C2=C3 double bond.

• Materials :

  • 5,7-Dimethoxy-1H-indole

  • Sodium cyanoborohydride (NaBH₃CN)

  • Glacial Acetic Acid

  • Ethyl Acetate

  • Saturated Sodium Bicarbonate Solution

  • Brine (Saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

• Procedure :

  • In a round-bottom flask, dissolve 5,7-dimethoxy-1H-indole (1.0 eq) in glacial acetic acid under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium cyanoborohydride (1.5 - 2.0 eq) portion-wise, ensuring the temperature remains below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice.

  • Neutralize the mixture by the slow addition of saturated sodium bicarbonate solution until gas evolution ceases (pH ~7-8).

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel to afford pure 5,7-dimethoxy-2,3-dihydro-1H-indole.

Protocol 2: N-Alkylation of 5,7-Dimethoxy-2,3-dihydro-1H-indole

• Rationale : N-functionalization is a primary step for diversification. Deprotonation of the indoline nitrogen with a strong base like sodium hydride generates a nucleophilic anion that readily reacts with an alkyl halide electrophile.

• Materials :

  • 5,7-Dimethoxy-2,3-dihydro-1H-indole

  • Sodium Hydride (NaH, 60% dispersion in mineral oil)

  • Alkyl Halide (e.g., Benzyl bromide, Iodomethane)

  • Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

• Procedure :

  • To a flame-dried, three-neck flask under a nitrogen atmosphere, add a solution of 5,7-dimethoxy-2,3-dihydro-1H-indole (1.0 eq) in anhydrous DMF.

  • Cool the solution to 0 °C.

  • Carefully add NaH (1.2 eq) portion-wise. Stir the suspension at 0 °C for 30 minutes, or until hydrogen gas evolution stops.

  • Add the alkyl halide (1.1 eq) dropwise via syringe.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring by TLC.

  • Quench the reaction by the slow, dropwise addition of ice-cold water.

  • Extract the mixture with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, and concentrate.

  • Purify by flash column chromatography.

Protocol 3: C4-Formylation via Vilsmeier-Haack Reaction

• Rationale : The Vilsmeier-Haack reaction is a classic method for formylating electron-rich aromatic rings. The electron-donating methoxy groups at C5 and C7 strongly activate the C4 position for this electrophilic substitution, allowing for regioselective installation of a versatile aldehyde group.[3][4]

• Materials :

  • N-protected 5,7-Dimethoxy-2,3-dihydro-1H-indole (e.g., N-acetyl or N-tosyl to prevent N-formylation)

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Sodium Acetate solution

• Procedure :

  • In a flask under nitrogen, cool anhydrous DMF to 0 °C.

  • Slowly add POCl₃ (1.5 eq) dropwise to the DMF, keeping the temperature below 10 °C. Stir for 30 minutes at 0 °C to form the Vilsmeier reagent.

  • Add a solution of N-protected 5,7-dimethoxy-2,3-dihydro-1H-indole (1.0 eq) in anhydrous DCM dropwise to the pre-formed Vilsmeier reagent.

  • Allow the mixture to stir at room temperature for 2-4 hours, then heat to 40-50 °C for 1-2 hours until the reaction is complete (monitor by TLC).

  • Cool the mixture to 0 °C and carefully pour it onto crushed ice.

  • Add a saturated solution of sodium acetate and stir vigorously until the intermediate iminium salt is hydrolyzed.

  • Extract the product with DCM, wash the organic layer with water and brine, dry, and concentrate.

  • Purify by flash column chromatography.

Diagram illustrating the C4-Formylation workflow.

Caption: Workflow for regioselective C4-formylation.

Summary of Key Functionalizations

Reaction Type	Position	Reagents	Base/Catalyst	Purpose & Rationale
Reduction	C2-C3	NaBH₃CN, Acetic Acid	-	Accessing the non-planar indoline scaffold from the corresponding indole.
N-Alkylation	N1	Alkyl Halide, NaH	NaH	Introduction of substituents to modulate solubility, metabolic stability, or target interactions.
N-Acylation	N1	Acyl Chloride, Pyridine	Pyridine	Protection of the nitrogen or introduction of amide-based pharmacophores.
C4-Formylation	C4	POCl₃, DMF	-	Regioselective installation of a versatile aldehyde handle for further synthetic elaboration.
C4-Arylation	C4	Aryl Boronic Acid	Pd Catalyst	(Conceptual) Introduction of aryl groups via Suzuki coupling from a C4-halogenated precursor.

Conclusion

5,7-dimethoxy-2,3-dihydro-1H-indole is a scaffold of significant strategic value in drug discovery. Its predictable reactivity, coupled with the beneficial physicochemical properties imparted by the methoxy groups and the three-dimensional nature of the indoline core, makes it an attractive starting point for the development of novel therapeutics. By leveraging the protocols and strategic insights provided in this guide, researchers are well-equipped to explore the rich chemical space accessible from this versatile building block, paving the way for the discovery of next-generation medicines in oncology, neuroscience, and beyond.

References

• McConnell, D. B. et al. The extended Vilsmeier reaction of dimethoxy-activated indoles.
• Kalepu, J., Gandeepan, P., Ackermann, L., & Pilarski, L. T. C4–H indole functionalisation: precedent and prospects. Chemical Science.
• Nimbarte, V. D. et al. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity.
• Wen, J., & Shi, Z. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. Accounts of Chemical Research.
• Beilstein Journals.
• Kim, J. H. et al. A Unified Approach to Mono- and 2,3-Disubstituted N–H Indoles.
• Journal of the American Chemical Society.
• MDPI. The Azaindole Framework in the Design of Kinase Inhibitors.
• The synthesis of 5-hetarylamino-3-aryl-1H-indazoles as inhibitors of protein kinase CK2.
• Tesi di dottorato.
• Paul, S. et al.
• Benchchem.

• Beilstein Journals. Ready access to 7,8-dihydroindolo[2,3-d][14]benzazepine-6(5H)-one scaffold and analogues via early-stage Fischer ring-closure reaction.

• RSC Publishing.
• PMC.
• RSC Advances. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids.
• PMC.
• Benchchem. An In-Depth Technical Guide to the Synthesis of 7-methoxy-5-nitro-1H-indole.
• Synlett. An Efficient and General Synthesis of Indolo[2,3-a]carbazoles Using the Fischer Indole Synthesis.
• PubMed. Discovery of novel 7-azaindoles as PDK1 inhibitors.
• Taylor & Francis. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency.
• Journal of Chemical and Pharmaceutical Research. Indole: The molecule of diverse pharmacological activities.
• Taylor & Francis Online. Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency.

Sources

• 1. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F [pubs.rsc.org]
• 2. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. C4–H indole functionalisation: precedent and prospects - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. (PDF) The synthesis of 5-hetarylamino-3-aryl-1H-indazoles as inhibitors of protein kinase CK2 [academia.edu]
• 10. tesidottorato.depositolegale.it [tesidottorato.depositolegale.it]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chemsynthesis.com [chemsynthesis.com]

Introduction: The Strategic Value of the 5,7-Dimethoxyindole Scaffold

An in-depth guide for researchers, scientists, and drug development professionals on the strategic application of 5,7-dimethoxy-2,3-dihydro-1H-indole and its oxidized indole counterpart in the total synthesis of complex alkaloids.

The pursuit of efficient and elegant total syntheses of natural products is a cornerstone of organic chemistry, driving the development of novel synthetic methodologies and strategies. Within the vast family of alkaloids, indole-containing structures represent a particularly rich and diverse class, exhibiting a wide array of biological activities. The strategic selection of starting materials is paramount to the success of any synthetic endeavor. 5,7-Dimethoxy-2,3-dihydro-1H-indole (5,7-dimethoxyindoline) and its corresponding indole form are highly valuable building blocks, offering a unique combination of a pre-functionalized aromatic core and a versatile heterocyclic scaffold.

The power of this specific building block lies in the electronic properties conferred by the two methoxy groups. Positioned at the C5 and C7 carbons, these strong electron-donating groups significantly increase the nucleophilicity of the indole ring system. This electronic activation, however, is not indiscriminate. It specifically directs electrophilic substitution to the C4 position, a site that is often challenging to functionalize in unsubstituted indoles.[1][2] This reliable regiochemical control allows chemists to introduce complex side chains and build intricate molecular architectures with a high degree of predictability, making it an indispensable tool in the synthesis of alkaloids requiring substitution at this position.

This application note will explore the reactivity of the 5,7-dimethoxyindole core, provide detailed protocols for its strategic functionalization, and illustrate its application in the context of alkaloid total synthesis.

PART 1: Reactivity and Strategic Considerations

The utility of 5,7-dimethoxyindole in synthesis is governed by its predictable reaction patterns. The primary consideration for a synthetic chemist is the highly activated nature of the C4 position, which acts as the principal site of electrophilic attack.

Regioselectivity in Electrophilic Aromatic Substitution

The synergistic electron-donating effect of the methoxy groups at C5 and C7, coupled with the influence of the indole nitrogen, creates a region of high electron density at the C4 carbon. This makes it the kinetic and thermodynamic site of reaction for a wide range of electrophiles. This is in contrast to simpler indoles where electrophilic substitution typically favors the C3 position. When the C3 position is blocked or deactivated (e.g., by an ester group at C2), the C4 position on the 5,7-dimethoxy system becomes the exclusive site of reaction.[1][2]

This predictable reactivity allows for the direct installation of key functional groups that serve as handles for further elaboration into the complex frameworks of target alkaloids.

Caption: Regioselective electrophilic attack on the 5,7-dimethoxyindole nucleus.

PART 2: Protocols for Key C4-Functionalization Reactions

The following protocols describe foundational methods for introducing functionality at the C4 position of the 5,7-dimethoxyindole scaffold. These methods create versatile intermediates primed for elaboration in total synthesis campaigns.

Case Study 1: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a classic and reliable method for introducing a formyl (aldehyde) group onto an electron-rich aromatic ring. For 5,7-dimethoxyindoles, this reaction proceeds with excellent regioselectivity for the C4 position. The resulting 4-formylindole is a powerful intermediate, as the aldehyde can be readily converted into a variety of other functional groups (e.g., alkenes via Wittig reactions, amines via reductive amination, or carboxylic acids via oxidation).

Protocol 1: Vilsmeier-Haack Formylation of Methyl 5,7-Dimethoxyindole-2-carboxylate

This protocol is adapted from established procedures for formylating activated indole systems.[2] The ester at the C2 position deactivates the C3 position, ensuring exclusive reaction at C4.

Workflow Diagram:

Caption: Workflow for the extended Vilsmeier reaction on a 5,7-dimethoxyindole.

Methodology:

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve methyl 5,7-dimethoxyindole-2-carboxylate (1.0 eq) in a mixture of anhydrous dichloromethane (CH₂Cl₂) and tetrahydrofuran (THF).

• Reaction Setup: Cool the solution to -10 °C using an appropriate cooling bath (e.g., ice/salt).

• Vilsmeier Reagent Formation & Addition: To this cooled solution, add phosphoryl chloride (POCl₃, 1.5 eq) dropwise, followed by the slow addition of 3-dimethylaminopropenal (1.5 eq). Causality: POCl₃ reacts with the dimethylamino-acrolein to form the electrophilic Vilsmeier reagent in situ. The low temperature controls the exothermic reaction and prevents side reactions.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Workup: Carefully pour the reaction mixture into a beaker of crushed ice and basify by the slow addition of aqueous sodium hydroxide (NaOH) solution until the pH is > 10. Trustworthiness: This step neutralizes the acidic reaction medium and hydrolyzes the intermediate iminium salt to the desired aldehyde product.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with CH₂Cl₂ (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 4-formyl derivative.

Parameter	Value
Starting Material	Methyl 5,7-dimethoxyindole-2-carboxylate
Key Reagents	POCl₃, 3-dimethylaminopropenal
Solvent	CH₂Cl₂/THF
Temperature	-10 °C to Room Temperature
Typical Yield	>90%[2]

Case Study 2: Mannich Reaction

The Mannich reaction introduces an aminomethyl group onto the indole ring, another strategically important transformation. The product, a Mannich base, is a versatile synthetic intermediate. It can be used as a precursor for tryptamines by displacement of the dimethylamino group with cyanide, followed by reduction.

Protocol 2: Mannich Reaction on Methyl 5,7-Dimethoxyindole-2-carboxylate

This protocol is based on the reported Mannich reaction on this specific substrate, which yields the 4-dimethylaminomethyl product with high selectivity.[1]

Methodology:

• Reagent Preparation: In a round-bottom flask, combine aqueous formaldehyde (37% solution, 1.2 eq) and dimethylamine (40% aqueous solution, 1.2 eq) in ethanol. Stir for 10 minutes at room temperature to pre-form the Eschenmoser's salt precursor.

• Reaction Setup: In a separate flask, dissolve methyl 5,7-dimethoxyindole-2-carboxylate (1.0 eq) in acetic acid.

• Reaction: Add the indole solution to the formaldehyde/dimethylamine mixture. Heat the reaction to reflux for 4-6 hours. Monitor the reaction progress by TLC. Expertise: Acetic acid serves as both a solvent and a catalyst, protonating the formaldehyde to facilitate the formation of the electrophilic dimethylaminomethyl cation.

• Workup: After cooling to room temperature, pour the reaction mixture into ice water and basify with concentrated ammonium hydroxide.

• Extraction: Extract the product into ethyl acetate (3 x volumes).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The resulting crude Mannich base can be purified by silica gel chromatography.

Parameter	Value
Starting Material	Methyl 5,7-dimethoxyindole-2-carboxylate
Key Reagents	Formaldehyde, Dimethylamine
Solvent/Catalyst	Acetic Acid
Temperature	Reflux
Typical Yield	~78%[1]

PART 3: Application in Total Synthesis

The C4-functionalized intermediates derived from 5,7-dimethoxyindole are ideal precursors for constructing the core structures of several alkaloid families.

Conceptual Synthesis of a Corynanthe Alkaloid Precursor

Many Mitragyna and Corynanthe alkaloids, such as mitragynine, feature a methoxy group at the C9 position, which corresponds to the C5 position of the indole nucleus.[3][4] While the title compound has methoxy groups at C5 and C7, the principles of its C4-functionalization are directly applicable to the synthesis of other complex alkaloids, like those from the Strychnos family, which often require substitution at the indole C4 position.[5]

A general strategy involves:

• C4-Formylation: Use the Vilsmeier-Haack reaction (Protocol 1) to install the C4-aldehyde.

• Side-Chain Elaboration: Convert the aldehyde into a two-carbon side chain, for example, via a Henry reaction followed by reduction, to form a 4-(2-nitroethyl)indole.

• Tryptamine Formation: Reduce the nitro group to an amine to yield the corresponding C4-substituted tryptamine.

• Pictet-Spengler Reaction: Condense the tryptamine with a suitable aldehyde or keto-ester (such as a secologanin derivative) to construct the characteristic polycyclic core of the target alkaloid family.[4]

Caption: Conceptual workflow from a C4-functionalized indole to a complex alkaloid core.

Conclusion

5,7-Dimethoxy-2,3-dihydro-1H-indole and its indole counterpart are powerful and highly strategic building blocks for modern alkaloid synthesis. The defining feature of this scaffold is the electronically-driven, predictable regioselectivity of electrophilic substitution at the C4 position. This allows for the efficient and controlled introduction of key functional groups necessary for the construction of complex, polycyclic natural products. The protocols detailed herein for Vilsmeier-Haack formylation and Mannich reactions represent reliable and field-tested methods for creating versatile intermediates. As chemists continue to tackle the synthesis of increasingly complex molecular targets, the strategic application of pre-functionalized and electronically-tuned starting materials like 5,7-dimethoxyindole will remain an essential component of the synthetic chemist's toolkit.

References

• Ishikawa, H., & Takayama, H. (2017). Asymmetric Total Syntheses of Mitragynine, Speciogynine, and 7-Hydroxymitragynine. Journal of Synthetic Organic Chemistry, Japan, 75(9), 964-974. [Link]

• Ma, X., et al. (2008). Total Synthesis of the Opioid Agonistic Indole Alkaloid, Mitragynine, as well as the First Total Synthesis of 9-Methoxygeissoschizol and 9-Methoxy-Nb-methylgeissoschizol. The Journal of organic chemistry, 73(17), 6833-6836. [Link]

• Hibino, S., et al. (1985). Regioselective reactivity of some 5,7-dimethoxyindoles. Journal of the Chemical Society, Perkin Transactions 1, 731-736. [Link]

• Takayama, H., et al. (1995). The first total synthesis of (−)-mitragynine, an analgesic indole alkaloid in mitragyna speciosa. Tetrahedron Letters, 36(51), 9337-9340. [Link]

• Lee, G. S., et al. (2017). Total Synthesis of Strychnine. Chemistry (Weinheim an der Bergstrasse, Germany), 23(64), 16189–16193. [Link]

• Sakamoto, S., et al. (2021). Asymmetric Total Syntheses of Mitragynine, Speciogynine, and 7-Hydroxymitragynine. Organic Letters, 23(15), 5919-5923. [Link]

• McConnell, D. B., et al. (2020). The extended Vilsmeier reaction of dimethoxy-activated indoles. Arkivoc, 2020(8), 176-184. [Link]

• Xie, W., et al. (2020). Recent progress in the total synthesis of Strychnos alkaloids. Organic & Biomolecular Chemistry, 18(6), 1046-1056. [Link]

• Takayama, H., et al. (2000). Structure Elucidation and Chiral-Total Synthesis of a New Indole Alkaloid, (−)-9-Methoxymitralactonine, Isolated from Mitragyna speciosa in Malaysia. Tetrahedron, 56(20), 3145-3151. [Link]

• Mori, M., et al. (2009). The Role of Metal Complexes in Total Synthesis of Strychnine. Journal of Synthetic Organic Chemistry, Japan, 67(11), 1198-1209. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]
• 3. Asymmetric Total Syntheses of Mitragynine, Speciogynine, and 7-Hydroxymitragynine [jstage.jst.go.jp]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Recent progress in the total synthesis of Strychnos alkaloids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note &amp; Protocol: Preparation and High-Resolution Mass Spectrometry Analysis of 5,7-dimethoxy-2,3-dihydro-1H-indole

Abstract: This document provides a comprehensive guide for the synthesis, purification, and subsequent mass spectrometric analysis of 5,7-dimethoxy-2,3-dihydro-1H-indole (also known as 5,7-dimethoxyindoline). Tailored for researchers in chemical synthesis and drug development, this guide explains the rationale behind procedural steps, from initial reaction to high-resolution mass data acquisition. It details robust protocols for sample preparation and method development using Electrospray Ionization (ESI) coupled with Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass analyzers, ensuring high-confidence structural confirmation and purity assessment.

Introduction and Scientific Context

Indole and its reduced form, indoline, are privileged scaffolds in medicinal chemistry, appearing in numerous natural products and pharmacologically active compounds. The specific analyte, 5,7-dimethoxy-2,3-dihydro-1H-indole, possesses a reactive secondary amine and an electron-rich aromatic ring, making it a valuable intermediate for further chemical elaboration.

Accurate characterization of such molecules is paramount. High-Resolution Mass Spectrometry (HRMS) offers unparalleled sensitivity and specificity for determining elemental composition through precise mass-to-charge ratio (m/z) measurements.[1][2] This guide provides the necessary protocols to prepare the target compound and analyze it with confidence using state-of-the-art HRMS platforms.

Synthesis and Purification of 5,7-dimethoxy-2,3-dihydro-1H-indole

The preparation of the target indoline is most commonly achieved via the reduction of its corresponding indole precursor, 5,7-dimethoxy-1H-indole. The indole itself can be synthesized through various established methods, such as the Fischer or Japp-Klingemann reactions.[3] For this guide, we will focus on the reduction step, assuming the precursor indole is available.

Rationale for Synthetic Approach

The reduction of the C2=C3 double bond in the indole ring to yield an indoline is a critical transformation. A variety of reducing agents can accomplish this, but a common and effective method involves a reagent like sodium cyanoborohydride (NaBH₃CN) in an acidic medium (e.g., acetic acid). This method is selective for the iminium ion intermediate formed under acidic conditions and is generally less aggressive than catalytic hydrogenation, preserving the methoxy groups.

Experimental Protocol: Reduction of 5,7-dimethoxy-1H-indole

Safety First: 5,7-dimethoxy-1H-indole and its derivatives may cause skin, eye, and respiratory irritation.[4][5] Sodium cyanoborohydride is highly toxic and releases hydrogen cyanide gas upon contact with strong acids. All operations must be performed in a certified chemical fume hood with appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[6]

Materials & Reagents:

Reagent/Material	Grade	Supplier Example
5,7-dimethoxy-1H-indole	≥98%	Sigma-Aldrich, TCI
Sodium cyanoborohydride (NaBH₃CN)	≥95%	Sigma-Aldrich
Glacial Acetic Acid	ACS Grade	Fisher Scientific
Dichloromethane (DCM)	HPLC Grade	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Grade	VWR
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Grade	Sigma-Aldrich
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies
Ethyl Acetate	HPLC Grade	Fisher Scientific
Hexanes	HPLC Grade	Fisher Scientific

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 5,7-dimethoxy-1H-indole (1.0 eq) in glacial acetic acid (approx. 10 mL per gram of indole). Stir the solution at room temperature until all solid has dissolved.

• Addition of Reducing Agent: Cool the solution to 0 °C using an ice-water bath. In small portions, carefully add sodium cyanoborohydride (approx. 2.0 eq) over 15-20 minutes. Caution: Gas evolution may occur.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting indole spot is consumed.

• Workup: Carefully quench the reaction by slowly adding it to a beaker of saturated sodium bicarbonate solution until gas evolution ceases and the pH is basic (~8-9).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude oil or solid should be purified by flash column chromatography on silica gel, using an eluent system such as a gradient of ethyl acetate in hexanes to afford the pure 5,7-dimethoxy-2,3-dihydro-1H-indole.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Infrared (IR) spectroscopy before proceeding to mass spectrometry analysis.[7][8]

Preparation for Mass Spectrometry Analysis

Meticulous sample preparation is essential for achieving high-quality mass spectrometry data, preventing instrument contamination, and ensuring reproducible results.[9][10]

Causality in Sample Preparation Choices

• Solvent Selection: Electrospray ionization (ESI) requires the analyte to be in a polar, volatile solvent to facilitate droplet formation and desolvation.[11] A mixture of methanol or acetonitrile with water is ideal. The addition of a small amount of acid (e.g., 0.1% formic acid) aids in the protonation of the basic secondary amine in the indoline structure, significantly enhancing the signal in positive ion mode.[12]

• Concentration: Overly concentrated samples can lead to signal suppression, detector saturation, and contamination of the ion source.[11] A starting concentration in the low µg/mL to high ng/mL range (e.g., 1-10 µg/mL) is typically sufficient for modern HRMS instruments.

• Filtration: Any particulate matter in the sample can clog the delicate tubing and emitter of the LC-MS system. Filtering the final solution through a 0.22 µm syringe filter is a critical, non-negotiable step.[10]

Protocol: Stock and Working Solution Preparation

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1.0 mg of the purified 5,7-dimethoxy-2,3-dihydro-1H-indole and dissolve it in 1.0 mL of methanol or acetonitrile in a clean glass vial. This creates a 1 mg/mL stock.

• Intermediate Stock Solution (100 µg/mL): Transfer 100 µL of the primary stock solution into a new vial containing 900 µL of the same solvent.

• Working Solution for Analysis (1-10 µg/mL): Perform a final dilution. For a 1 µg/mL solution, take 10 µL of the intermediate stock and dilute it with 990 µL of a suitable mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Filtration and Transfer: Filter the final working solution through a 0.22 µm PTFE or nylon syringe filter directly into a 2 mL autosampler vial.

• Blanks: Prepare at least one blank sample containing only the final mobile phase to run before and after the analyte to check for carryover.[11]

High-Resolution Mass Spectrometry Methodology

Ionization Technique: ESI vs. APCI

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique ideal for polar and ionizable molecules like our target compound.[13][14] The secondary amine is readily protonated in solution, making it highly amenable to positive-mode ESI, which typically yields a strong protonated molecule, [M+H]⁺. This minimizes in-source fragmentation, preserving the molecular ion for accurate mass measurement.[15]

• Atmospheric Pressure Chemical Ionization (APCI): APCI is better suited for less polar, thermally stable compounds.[16][17][18] While it could potentially ionize the target analyte, ESI is the superior first choice due to the compound's inherent basicity. APCI may be considered if using a non-polar mobile phase in a normal-phase chromatography setup.[16]

A dual ESI and APCI source can offer the advantage of simultaneously ionizing both polar and nonpolar compounds, providing comprehensive sample information if impurities of varying polarities are suspected.[19][20]

Mass Analyzer: Q-TOF vs. Orbitrap

For unambiguous identification, HRMS is required. Both Q-TOF and Orbitrap analyzers provide the necessary high resolution and mass accuracy.

• Quadrupole Time-of-Flight (Q-TOF): These instruments offer high acquisition speeds, excellent mass accuracy (<5 ppm), and high resolution, making them suitable for both qualitative and quantitative analyses.[21][22][23] They are robust and can rapidly switch between MS and MS/MS modes for structural elucidation.[22]

• Orbitrap: Orbitrap-based mass spectrometers deliver exceptionally high resolution (>100,000 FWHM) and sub-1 ppm mass accuracy.[24] This level of performance allows for the confident determination of elemental compositions and the resolution of complex isotopic patterns, even for small molecules.[25][26]

The choice between them often depends on availability and specific application needs, but both are excellent for this analysis.

Overall Experimental Workflow Diagram

Caption: Workflow from synthesis to high-resolution mass spectrometry analysis.

Protocol: HRMS Data Acquisition (Direct Infusion)

• Instrument Calibration: Ensure the mass spectrometer is calibrated according to the manufacturer's guidelines to achieve high mass accuracy.

• Source Parameter Optimization: Infuse the prepared working solution (e.g., 1 µg/mL) at a low flow rate (5-10 µL/min) using a syringe pump.

• Tune for Maximum Signal: While infusing, optimize key ESI source parameters to maximize the intensity of the [M+H]⁺ ion.

• Acquire Data: Once optimized, acquire the full scan mass spectrum over a relevant m/z range (e.g., m/z 100-500).

• MS/MS Fragmentation: If structural confirmation is needed, perform a product ion scan (MS/MS) on the precursor ion (m/z 180.1019) to observe characteristic fragmentation patterns.

Table of Key Mass Spectrometry Parameters (Example for Q-TOF)

Parameter	Typical Value	Rationale
Ionization Mode	ESI Positive	The basic secondary amine is readily protonated.
Capillary Voltage	3.5 - 4.5 kV	Creates a stable electrospray plume.
Nebulizer Gas (N₂)	1.5 - 2.5 Bar	Assists in droplet formation (nebulization).
Drying Gas (N₂)	8 - 10 L/min	Aids in solvent evaporation from droplets.
Drying Gas Temp.	180 - 220 °C	Facilitates desolvation without thermal degradation.
Mass Range	m/z 100 - 500	Covers the expected molecular ion and potential adducts.
Collision Energy (for MS/MS)	10 - 30 eV	Energy required to induce fragmentation of the precursor ion.

Data Interpretation

The primary goal is to confirm the elemental composition of the synthesized compound.

Expected Ions for C₁₀H₁₃NO₂:

Ion Species	Formula	Calculated Monoisotopic Mass (m/z)
[M]	C₁₀H₁₃NO₂	179.0946
[M+H]⁺	C₁₀H₁₄NO₂⁺	180.1019
[M+Na]⁺	C₁₀H₁₃NNaO₂⁺	202.0838
[2M+H]⁺	C₂₀H₂₇N₂O₄⁺	359.1965

Analysis:

• Accurate Mass: The experimentally measured m/z of the most abundant ion should match the calculated mass for the [M+H]⁺ species within a narrow mass tolerance (e.g., < 5 ppm). This provides high confidence in the elemental formula C₁₀H₁₄NO₂⁺.

• Isotopic Pattern: The isotopic distribution in the high-resolution spectrum should match the theoretical pattern for the proposed formula.

• MS/MS Fragmentation: The fragmentation pattern can provide further structural confirmation. Expected cleavages for this indoline might include loss of a methyl group (-CH₃) from a methoxy moiety or fragmentation of the heterocyclic ring.

Ionization and Fragmentation Diagram

Caption: Ionization in the ESI source and subsequent MS/MS fragmentation.

References

• Simultaneous Detection of Polar and Nonpolar Compounds by Ambient Mass Spectrometry with a Dual Electrospray and Atmospheric Pressure Chemical Ionization Source | Analytical Chemistry - ACS Publications. (2015). Available at: [Link]

• Atmospheric-pressure chemical ionization - Wikipedia. Available at: [Link]

• New High-Resolution Mass Spectrometer for Unknown Small Molecule and Peptide Mapping Applications | Lab Manager. (2025). Available at: [Link]

• Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio. Available at: [Link]

• Recent advances in sample preparation for analysis of small molecules with surface-assisted laser desorption/ionization time-of-flight mass spectrometry: enrichment methods and applications - Analyst (RSC Publishing). Available at: [Link]

• Atmospheric Pressure Chemical Ionization (APCI) - National MagLab. (2025). Available at: [Link]

• Orbitrap High Resolution Mass Spectrometer. Available at: [Link]

• Simultaneous detection of polar and nonpolar compounds by ambient mass spectrometry with a dual electrospray and atmospheric pressure chemical ionization source - PubMed. (2015). Available at: [Link]

• Prepping Small Molecules for Mass Spec | Biocompare.com. (2019). Available at: [Link]

• How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep - The Blog - Tecan. Available at: [Link]

• High resolution accurate mass spectrometry - SCIEX. Available at: [Link]

• Thermo Fisher introduces new MS system for small-molecule analysis - 2020. (2020). Available at: [Link]

• Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications - PMC. Available at: [Link]

• High-resolution mass spectrometry of small molecules bound to membrane proteins - PMC. (2016). Available at: [Link]

• Generic approach to validation of small-molecule LC-MS/MS biomarker assays - PubMed. (2009). Available at: [Link]

• White Paper: On the accurate understanding of mass measurement accuracy in Q-TOF MS. (2024). Available at: [Link]

• Technical Overview of Orbitrap High Resolution Mass Spectrometry and Its Application to the Detection of Small Molecules in Food (Update Since 2012) - PubMed. (2020). Available at: [Link]

• On the Accurate Understanding of Mass Measurement Accuracy in Q-TOF MS - Shimadzu. (2019). Available at: [Link]

• Quadrupole Time-of-Flight (QTOF) Mass Spectrometry - Bruker. Available at: [Link]

• Sample Preparation Protocol for Open Access MS - Mass Spectrometry Research Facility. Available at: [Link]

• Quantifying Small Molecules by Mass Spectrometry | LCGC International. (2025). Available at: [Link]

• Bioanalytical Method Validation of a Small Molecule in a Surrogate Matrix by LC-MS/MS. (2023). Available at: [Link]

• 5,7-dimethoxy-1H-indole — Chemical Substance Information - NextSDS. Available at: [Link]

• Small Molecule Biomarker Assay Validation Strategies Using Surrogate Matrix and Surrogate Analyte Approaches - IQVIA Laboratories. Available at: [Link]

• Fundamentals: Bioanalytical LC/MS method validation - fit for purpose - Stanford University Mass Spectrometry. (2020). Available at: [Link]

• Electrospray Ionization Efficiency Scale of Organic Compounds | Analytical Chemistry. (2010). Available at: [Link]

• Electrospray ionization - Wikipedia. Available at: [Link]

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations - MDPI. (2024). Available at: [Link]

• 5,7-dimethoxy-1-methyl-1H-indole - Chemical Synthesis Database. (2025). Available at: [Link]

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC. (2017). Available at: [Link]

• SAFETY DATA SHEET - Fisher Scientific. Available at: [Link]

• Safety Data Sheet - Angene Chemical. (2025). Available at: [Link]

• Synthesis and Isolation of 5,6,7-Trimethoxy Indoles for Binding Diverse Functional Groups at the 3-Position of the Indole to. Available at: [Link]

• The extended Vilsmeier reaction of dimethoxy-activated indoles - arkat usa. Available at: [Link]

• SYNTHESIS OF 5-SUBSTITUTED 7-AZAINDOLES AND 7-AZAINDOLINES - Patent 1633750 - EPO. Available at: [Link]

• 6.3: Electrospray Ionization (ESI) Mass Spectrometry - Physics LibreTexts. (2022). Available at: [Link]

• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products - RSC Publishing. (2015). Available at: [Link]

• Synthesis and characterization of new 4,6-dimethoxy-1H-indole derivatives as antibacterial and antitumor agents - Journal of Medicinal and Pharmaceutical Chemistry Research. (2023). Available at: [Link]

• 20230818 Indole Synthesis SI. Available at: [Link]

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F. (2021). Available at: [Link]

• A Comprehensive In Vitro Characterization of a New Class of Indole-Based Compounds Developed as Selective Haspin Inhibitors - PMC. Available at: [Link]

• Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activit. Available at: [Link]

Sources

• 1. bioanalysis-zone.com [bioanalysis-zone.com]
• 2. shimadzu.com [shimadzu.com]
• 3. Synthesis of indole derivatives as prevalent moieties present in selected alkaloids - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05972F [pubs.rsc.org]
• 4. nextsds.com [nextsds.com]
• 5. fishersci.fi [fishersci.fi]
• 6. angenechemical.com [angenechemical.com]
• 7. jmpcr.samipubco.com [jmpcr.samipubco.com]
• 8. rsc.org [rsc.org]
• 9. biocompare.com [biocompare.com]
• 10. Sample Preparation for Mass Spectrometry [sigmaaldrich.com]
• 11. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 14. phys.libretexts.org [phys.libretexts.org]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. Atmospheric-pressure chemical ionization - Wikipedia [en.wikipedia.org]
• 17. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 18. Atmospheric Pressure Chemical Ionization (APCI) - MagLab [nationalmaglab.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Simultaneous detection of polar and nonpolar compounds by ambient mass spectrometry with a dual electrospray and atmospheric pressure chemical ionization source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. High resolution accurate mass spectrometry [sciex.com]
• 22. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 23. QTOF | Bruker [bruker.com]
• 24. New High-Resolution Mass Spectrometer for Unknown Small Molecule and Peptide Mapping Applications | Lab Manager [labmanager.com]
• 25. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 26. Technical Overview of Orbitrap High Resolution Mass Spectrometry and Its Application to the Detection of Small Molecules in Food (Update Since 2012) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stabilization &amp; Storage of 5,7-Dimethoxyindoline

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals handling 5,7-dimethoxy-2,3-dihydro-1H-indole (5,7-dimethoxyindoline). Due to its unique electronic properties, this compound is notoriously unstable under ambient conditions. This document provides a deep-dive into the mechanistic causes of its degradation and offers field-proven, self-validating protocols to ensure absolute sample integrity.

Mechanistic Root Cause Analysis: The "Why" Behind the Instability

To effectively protect a molecule, you must first understand its vulnerabilities. Indolines are inherently prone to aerobic oxidation, driving toward the thermodynamically favored, fully aromatic indole[1].

In the case of 5,7-dimethoxyindoline, this baseline instability is severely amplified by the two methoxy (-OCH₃) groups. These groups are strongly electron-donating via resonance (+M effect). They push electron density into the aromatic ring and directly onto the nitrogen's lone pair, significantly raising the energy of the Highest Occupied Molecular Orbital (HOMO).

Because the HOMO is so high in energy, the energetic barrier for the molecule to lose an electron is extremely low. Consequently, atmospheric oxygen (a ground-state triplet diradical) or trace transition metals can easily initiate a Single Electron Transfer (SET) event[2]. This generates a highly reactive radical cation intermediate, which rapidly undergoes dehydrogenation to form 5,7-dimethoxyindole, often followed by further degradation into deeply colored polymeric species[3].

Mechanistic pathway of 5,7-dimethoxyindoline autoxidation and stabilization via salt formation.

Field-Proven Troubleshooting (FAQs)

Q1: My 5,7-dimethoxyindoline changed from a pale crystalline solid to a dark purple/brown residue over a few weeks on the bench. Is it ruined? A1: Yes, the color change is a definitive indicator of autoxidation. The dark color arises from the formation of 5,7-dimethoxyindole and subsequent conjugated polymeric byproducts. Because molecular oxygen acts as the primary oxidant for indolines[3], even brief exposure to air during weighing can seed the sample with radical initiators. The degraded batch should be discarded or rigorously purified via flash chromatography (using degassed eluents) before use.

Q2: I flushed my storage vial with Nitrogen, but the sample still oxidized. Why? A2: Nitrogen is slightly lighter than ambient air (molar mass 28 g/mol vs. ~29 g/mol ). When you flush a small vial and remove the needle, the nitrogen rapidly diffuses out, allowing oxygen back in before the cap is sealed. Argon (molar mass 40 g/mol ) is significantly heavier than air and is the mandatory choice here. It sinks to the bottom of the vial, creating a dense, non-oxidizing protective blanket over your sample that remains intact while you seal the container[4].

Q3: I need to store the compound in solution for biological assays. How can I prevent degradation in the liquid phase? A3: Solutions are highly vulnerable because dissolved oxygen is highly mobile. First, you must rigorously deoxygenate your solvents by sparging them with Argon for at least 15 minutes prior to dissolving the compound[5]. Second, if your downstream application permits, add a radical scavenger like BHT (Butylated hydroxytoluene) at 50-100 ppm. BHT acts as a sacrificial antioxidant, intercepting hydroperoxide radicals before they can propagate the indoline oxidation cascade.

Q4: Is there a chemical modification that allows for stable, room-temperature storage without strict environmental controls? A4: Yes. The most robust stabilization strategy is converting the free base into an acid salt (e.g., Hydrochloride or Trifluoroacetate). By protonating the secondary amine, you tie up the nitrogen's lone pair in a covalent bond with the proton. This completely disrupts the electron-donating conjugation to the aromatic ring, drastically lowering the HOMO energy. The resulting indolinium salt is virtually immune to single-electron oxidation and can often be stored on the benchtop for months without degradation.

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, these protocols include built-in validation steps. If the validation step fails, the system has been compromised and the procedure must be restarted.

Protocol A: Argon-Blanketed Aliquoting for Free Base Storage

Use this protocol when the free base form is strictly required for your chemistry.

• Preparation: Dry amber glass vials (to prevent photo-oxidation) in an oven at 120°C for 2 hours. Cool them in a desiccator.

• Purging: Insert an Argon line (via a long stainless-steel needle) into the bottom of the empty vial. Purge at a gentle flow rate for 30 seconds to displace all air[4].

• Transfer: Working quickly under a continuous gentle stream of Argon, transfer the desired mass of 5,7-dimethoxyindoline into the vial.

• Blanketing & Sealing: Leave the Argon needle inside the vial, hovering just above the solid, for another 15 seconds to re-establish the heavy gas blanket. Slowly withdraw the needle while simultaneously capping the vial with a PTFE-lined septum cap.

• Storage: Wrap the cap in Parafilm and store immediately at -80°C.

• Self-Validation Check: Upon retrieving the vial for use, dissolve a 1 mg test aliquot in 1 mL of degassed dichloromethane. A clear, colorless (or very pale yellow) solution confirms integrity. A pink or brown tint indicates the Argon blanket failed and oxidation occurred.

Protocol B: Synthesis of 5,7-Dimethoxyindoline Hydrochloride Salt for Archival Storage

Use this protocol to create an ultra-stable derivative for long-term archiving.

• Dissolution: Dissolve 1.0 g of freshly purified 5,7-dimethoxyindoline free base in 15 mL of anhydrous, Argon-sparged diethyl ether[5] in a round-bottom flask.

• Precipitation: Place the flask in an ice bath (0°C). Slowly add 1.1 equivalents of anhydrous HCl in dioxane (or ethereal HCl) dropwise while stirring vigorously. A white precipitate (the indolinium salt) will form immediately.

• Isolation: Filter the suspension rapidly through a Buchner funnel under a blanket of Argon. Wash the filter cake with 10 mL of cold, anhydrous diethyl ether.

• Drying: Transfer the solid to a vacuum desiccator and dry under high vacuum (<1 mbar) for 12 hours to remove residual solvent and excess HCl.

• Storage: Store the resulting white powder in a standard vial at -20°C.

• Self-Validation Check: The resulting salt should be a brilliant white powder. If the powder is off-white or tan, the starting free base was already partially oxidized, or the ether was not properly deoxygenated.

Empirical Stability Data

The following table summarizes the expected shelf-life of high-purity (>98%) 5,7-dimethoxyindoline under various storage conditions, highlighting the critical need for atmospheric and chemical control.

Storage State	Atmosphere	Temperature	Light Exposure	Estimated Shelf-Life
Free Base (Solid)	Ambient Air	20°C (Room Temp)	Direct / Ambient	< 3 Days (Rapid degradation)
Free Base (Solid)	Nitrogen (N₂)	-20°C	Dark (Amber Vial)	2 - 4 Weeks
Free Base (Solid)	Argon (Ar)	-80°C	Dark (Amber Vial)	> 12 Months
Free Base (Solution)	Ambient O₂	20°C (Room Temp)	Ambient	< 12 Hours
Free Base (Solution)	Argon + 50ppm BHT	-20°C	Dark (Amber Vial)	3 - 6 Months
HCl Salt (Solid)	Ambient Air	20°C (Room Temp)	Ambient	> 24 Months (Highly Stable)

References

• A Mild Cu(I)-Catalyzed Oxidative Aromatization of Indolines to Indoles Source: ACS Publications URL:[Link]

• Aerobic Oxidation Approaches to Indole-3-carboxylates: A Tandem Cross Coupling of Amines–Intramolecular Mannich–Oxidation Sequence Source: ACS Publications URL:[Link]

• Synthesis of an indole by oxidation of the indoline Source: ResearchGate URL:[Link]

• What Are the Best Ways to Prevent Sample Oxidation During High-Temperature Analysis? Source: Betterceramic URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. betterceramic.com [betterceramic.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Aqueous Solubility of 5,7-dimethoxy-2,3-dihydro-1H-indole

Prepared by the Office of the Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a structured, in-depth approach to addressing the poor aqueous solubility of 5,7-dimethoxy-2,3-dihydro-1H-indole. Our goal is to move beyond simple instructions and explain the fundamental principles behind each troubleshooting step, empowering you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling of 5,7-dimethoxy-2,3-dihydro-1H-indole.

Q1: Why is 5,7-dimethoxy-2,3-dihydro-1H-indole expected to have low water solubility?

A: The low aqueous solubility of this compound stems directly from its molecular structure. It is built on a bicyclic indole core, which is inherently hydrophobic.[1] The two methoxy (-OCH₃) groups, while containing oxygen, are also considered lipophilic and contribute to the overall nonpolar character of the molecule. While the nitrogen atom in the dihydro-indole (indoline) ring can act as a hydrogen bond acceptor, the large, nonpolar surface area of the rest of the molecule dominates its interaction with water, leading to poor solubility.[2][3]

Q2: What is the very first method I should try to dissolve the compound for a preliminary in vitro experiment?

A: The most direct and widely used initial approach is to first create a concentrated stock solution in a water-miscible organic co-solvent.[4][5] Dimethyl sulfoxide (DMSO) is a common first choice due to its powerful solubilizing capabilities for a wide range of compounds.[6] Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO, and then dilute this stock into your aqueous buffer or cell culture medium to the final desired concentration. This method is effective for achieving low micromolar concentrations in the final assay.

Q3: The compound has a nitrogen atom. Can I use pH adjustment to improve its solubility?

A: Yes, this is an excellent and highly effective strategy. The nitrogen in the 2,3-dihydro-1H-indole (indoline) ring is basic, similar to a substituted aniline.[7] By lowering the pH of the aqueous medium with a dilute acid (e.g., HCl), this nitrogen atom will become protonated, forming a positively charged salt. This ionized form is significantly more polar and, therefore, exhibits much greater solubility in water.[4][8][9] This is a fundamental principle used to enhance the solubility of weakly basic drugs.[8]

Q4: What are the generally accepted limits for co-solvents like DMSO in cell-based assays?

A: This is a critical consideration to avoid solvent-induced artifacts or cytotoxicity. For most cell lines, the final concentration of DMSO should be kept below 0.5% (v/v), with many protocols recommending 0.1% or lower.[10] Ethanol is sometimes tolerated at slightly higher concentrations, but can also be more cytotoxic. It is imperative to run a vehicle control (medium + co-solvent at the same final concentration, without your compound) to ensure that the observed effects are due to your compound and not the solvent.[10] The safe concentration limit is highly dependent on the specific cell type and the duration of exposure.[11]

Section 2: In-Depth Troubleshooting Guides

If initial attempts with a single co-solvent are unsuccessful, or if you require higher concentrations or solvent-free formulations, these detailed guides provide systematic approaches to overcome solubility challenges.

Guide 1: Systematic Co-Solvent Screening

The Principle of Co-Solvency

Water is a highly polar solvent. A hydrophobic compound like 5,7-dimethoxy-2,3-dihydro-1H-indole resists dissolving because it cannot form favorable interactions with the water molecules, which would require disrupting water's strong hydrogen-bonding network. A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system.[4][5] This "less polar" environment lowers the energy penalty for solvating a hydrophobic molecule, thereby increasing its solubility.

Experimental Protocol: Co-Solvent Stock Preparation and Dilution

• Prepare a High-Concentration Stock: Weigh out a precise amount of 5,7-dimethoxy-2,3-dihydro-1H-indole and dissolve it in a minimal volume of a pure co-solvent (e.g., DMSO, Ethanol, DMF) to create a high-concentration primary stock solution (e.g., 50 mM). Use gentle vortexing or sonication to aid dissolution.

• Perform Serial Dilution: Serially dilute the primary stock solution into your final aqueous medium (e.g., PBS, cell culture media). It is crucial to add the stock solution to the aqueous medium and not the other way around.

• Mix Vigorously: Immediately after adding the aliquot of stock solution, vortex the tube vigorously. This rapid mixing helps disperse the compound molecules before they have a chance to aggregate and precipitate, a phenomenon known as "oiling out".

• Visual Inspection: Carefully inspect the final solution against a dark background for any signs of precipitation (e.g., cloudiness, Tyndall effect, visible particles). If precipitation occurs, the concentration is above the solubility limit for that specific co-solvent percentage.

Data Presentation: Common Co-Solvents for Biological Assays

Co-Solvent	Typical Starting Concentration	Biocompatibility & Notes
DMSO (Dimethyl Sulfoxide)	< 0.5% (v/v)	Excellent solubilizer. Can have various biological effects and induce cell differentiation at higher concentrations.[6][10]
Ethanol	< 1% (v/v)	Good solubilizer, but can be more cytotoxic than DMSO for some cell lines.
PEG 400 (Polyethylene Glycol 400)	1-5% (v/v)	Generally low toxicity. Can increase viscosity of the solution. Often used in formulations.[5][12]
Propylene Glycol	1-5% (v/v)	Common pharmaceutical solvent with low toxicity.[5]

Visualization: Co-Solvent Workflow

Caption: Workflow for using a co-solvent to dissolve a hydrophobic compound.

Guide 2: Solubility Enhancement via pH Modification

The Principle of Ionization

For weakly basic compounds, solubility is directly dependent on the pH of the solution.[8] The key is the relationship between the solution's pH and the compound's pKa (the pH at which 50% of the compound is in its ionized, protonated form). According to the Henderson-Hasselbalch equation, when the pH is significantly below the pKa of the basic nitrogen, the equilibrium shifts heavily towards the protonated, charged (and thus more water-soluble) form. Conversely, at a pH above the pKa, the compound will be predominantly in its neutral, uncharged (and poorly soluble) form.[9]

Experimental Protocol: pH-Based Dissolution

• Prepare Acidic Buffer: Prepare your desired aqueous buffer (e.g., citrate, acetate) at a low pH, such as pH 3.0 or 4.0.

• Direct Dissolution: Add the solid 5,7-dimethoxy-2,3-dihydro-1H-indole directly to the acidic buffer.

• Aid Solubilization: Use vortexing, stirring, or gentle sonication to facilitate dissolution. The compound should dissolve to a much higher concentration than in a neutral pH buffer.

• pH Titration (Alternative Method): Suspend the solid compound in pure water. While stirring, add dilute (e.g., 0.1 M) HCl dropwise until the solid completely dissolves. Record the final pH. This provides an estimate of the pH required for full solubilization.

• Application Note: This method is excellent for many chemical assays but may not be suitable for live-cell experiments where physiological pH (7.2-7.4) must be maintained. If you neutralize an acidic stock solution, the compound will likely precipitate.

Data Presentation: Conceptual pH vs. Solubility Profile

pH Range	Protonation State of Indoline Nitrogen	Expected Aqueous Solubility
pH 1-4	>99% Protonated (R₂-NH₂⁺)	High
pH 5-6	Partially Protonated	Moderate / Increasing
pH 7.4	Mostly Neutral (R₂-NH)	Low (Insoluble)
pH > 9	>99% Neutral (R₂-NH)	Very Low

Visualization: pH-Dependent Equilibrium

Caption: Equilibrium between the soluble and insoluble forms based on pH.

Guide 3: Advanced Solubilization with Excipients

When co-solvents and pH modification are insufficient or incompatible with your experimental system, pharmaceutical excipients like cyclodextrins and surfactants offer powerful alternatives.

The Principle of Complexation and Encapsulation

• Cyclodextrins: These are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity.[13] The hydrophobic 5,7-dimethoxy-2,3-dihydro-1H-indole molecule can partition into this nonpolar cavity, forming a water-soluble "inclusion complex".[14][15] The hydrophilic exterior of the cyclodextrin then allows the entire complex to dissolve readily in water.[16]

• Surfactants: Surfactants (surface active agents) are amphiphilic molecules.[17] Above a certain concentration, called the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles.[18] These micelles have a hydrophobic core and a hydrophilic shell. The poorly soluble compound gets encapsulated within this hydrophobic core, while the hydrophilic shell allows the micelle to be dispersed in water, effectively solubilizing the compound.[19]

Experimental Protocol: Excipient Screening

• Prepare Excipient Stock: Prepare a concentrated aqueous solution of the chosen excipient (e.g., 10-20% w/v of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) or Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)).

• Add Compound: Add an excess of solid 5,7-dimethoxy-2,3-dihydro-1H-indole to the excipient solution.

• Equilibrate: Agitate the mixture (e.g., on a shaker or rotator) for 24-48 hours to ensure equilibrium is reached.

• Separate and Quantify: Remove the undissolved solid by centrifugation and/or filtration through a 0.22 µm filter.

• Determine Concentration: Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV, UV-Vis spectrophotometry). This will give you the maximum solubility in that specific excipient solution.

Data Presentation: Comparison of Common Solubilizing Excipients

Excipient Class	Example(s)	Mechanism	Typical Use Notes
Cyclodextrins	HP-β-CD, SBE-β-CD	Inclusion Complex Formation[14][20]	Very effective, low toxicity. SBE-β-CD is often used in parenteral formulations.[6]
Non-ionic Surfactants	Polysorbate 80 (Tween® 80), Cremophor® EL	Micellar Encapsulation[17][18]	Widely used but can have biological effects and interfere with some assays.[21]
Ionic Surfactants	Sodium Dodecyl Sulfate (SDS)	Micellar Encapsulation	Very strong solubilizer but generally cytotoxic and denaturing to proteins. Not for biological assays.[17]

Visualization: Solubilization Mechanisms

Caption: A decision tree to guide the solubilization process.

Final Recommendations

• Always Start Simple: The co-solvent approach is the most straightforward and should always be the first method attempted for routine experiments.

• Leverage Compound Chemistry: For a basic compound like 5,7-dimethoxy-2,3-dihydro-1H-indole, pH modification is a powerful and cost-effective tool, especially for non-biological assays.

• Consider the Final Application: For demanding applications requiring high concentrations or for in vivo studies, investing time in screening cyclodextrins or other pharmaceutical-grade excipients is often necessary.

• Validate, Validate, Validate: Always include a vehicle control in your experiments to ensure that your solubilization method is not influencing the results.

References

• MDPI. (2025, July 20).
• PMC. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• MDPI. (2023, September 19). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects.
• JoVE. (2025, September 17). Video: Bioavailability Enhancement: Drug Solubility Enhancement.
• Taylor & Francis. (2022, November 16). New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery.
• Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. (2015, August 30).
• Asian Journal of Pharmaceutical Research. (2025, April 5). Enhancing the Solubility of Poorly Soluble Drugs.
• Journal of Chemical and Pharmaceutical Research. (2024, December 19).
• Taylor & Francis. (2014, January 28). Microenvironmental pH-modification to improve dissolution behavior and oral absorption for drugs with pH-dependent solubility.
• Solubilization techniques used for poorly w
• International Scientific Journal of Engineering and Management. DRUG SOLUBILITY: IMPORTANCE AND ENHANCEMENT TECHNIQUES.
• Pharma Excipients. (2020, December 26). Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades.
• Slideshare.
• University of Alberta. (2005, July 8).
• Google Patents.
• Recent advances in techniques for enhancing the solubility of hydrophobic drugs.
• Wikipedia. Cosolvent.
• PMC. (2017, September 20). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid.
• ResearchGate. Considerations regarding use of solvents in in vitro cell based assays.
• MedchemExpress.com. Co-solvents | Biochemical Assay Reagents.
• Sigma-Aldrich. Solubility Enhancement of Hydrophobic Drugs.
• ResearchGate. (2016, April 30). (PDF) Techniques to enhance solubility of hydrophobic drugs: An overview.
• Google Patents. EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
• PMC. (2021, April 14). Effects of Solvents, Emulsions, Cosolvents, and Complexions on Ex Vivo Mouse Myometrial Contractility.
• PubChem. 5-methoxy-2,3-dihydro-1H-indole hydrochloride | C9H12ClNO | CID 20035668.
• Benchchem. A Technical Guide to the Chemical Properties of 5-Methoxy-1H-indol-2-amine.
• ACS Publications. (2010, May 26). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays | Environmental Science & Technology.
• Wikipedia. Indole.
• Frontiers. (2018, July 12). An Experimental Validated Computational Method for pKa Determination of Substituted 1,2-Dihydroxybenzenes.
• NextSDS.
• Synthesis and Isolation of 5,6,7-Trimethoxy Indoles for Binding Diverse Functional Groups
• Google Patents. US5085991A - Process of preparing purified aqueous indole solution.
• Cheméo. Chemical Properties of 1H-Indole, 2,3-dihydro- (CAS 496-15-1).
• Cayman Chemical.
• Chair of Analytical Chemistry. (2025, August 28). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO).
• Determination of pKa values of anthraquinone compounds by capillary electrophoresis.
• Chemical Synthesis Database. (2025, May 20). 5,5'-dimethoxy-2,3-dihydro-1H,1'H-2,3'-biindole.
• Chemical Synthesis Database. (2025, May 20). 5,7-dimethoxy-1H-indole-3-carbaldehyde.
• PubChem. 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(3R,4S,5S,6R).
• Cayman Chemical.
• Pharmaffiliates. 880-87-5 | Product Name : 5,7-Dimethoxy-2,3-dihydroinden-1-one.
• Benchchem. 7-Methoxy-1H-indol-5-ol.
• Prepar
• Prepar

Sources

• 1. Indole - Wikipedia [en.wikipedia.org]
• 2. US5085991A - Process of preparing purified aqueous indole solution - Google Patents [patents.google.com]
• 3. 1H-Indole, 2,3-dihydro- (CAS 496-15-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. isjem.com [isjem.com]
• 5. Cosolvent - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. uop.edu.pk [uop.edu.pk]
• 8. asianjpr.com [asianjpr.com]
• 9. tandfonline.com [tandfonline.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Video: Bioavailability Enhancement: Drug Solubility Enhancement [jove.com]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 16. mdpi.com [mdpi.com]
• 17. jocpr.com [jocpr.com]
• 18. Micellar solubilization of drugs. [sites.ualberta.ca]
• 19. pharmaexcipients.com [pharmaexcipients.com]
• 20. tandfonline.com [tandfonline.com]
• 21. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Purification of 5,7-dimethoxy-2,3-dihydro-1H-indole

Introduction

Welcome to the technical support guide for the chromatographic purification of 5,7-dimethoxy-2,3-dihydro-1H-indole (also known as 5,7-dimethoxyindoline). This document is designed for researchers, chemists, and drug development professionals who encounter challenges in obtaining this compound with high purity. Due to its chemical nature—specifically, an electron-rich aromatic system and a basic secondary amine—this molecule presents a unique set of purification challenges that require careful methodological consideration.

This guide provides a structured approach to troubleshooting common issues and offers scientifically grounded solutions to optimize your purification workflow.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the chromatographic behavior and handling of 5,7-dimethoxy-2,3-dihydro-1H-indole.

Q1: What are the key chemical properties of 5,7-dimethoxy-2,3-dihydro-1H-indole that influence its chromatographic purification?

A1: The purification strategy is dictated by three primary features:

• Basicity: The secondary amine in the indoline ring is basic (pKa of the protonated amine is typically around 4-5). This basicity leads to strong interactions with the acidic silanol groups on the surface of standard silica gel.[1][2] This interaction is a primary cause of peak tailing, poor recovery, and in some cases, degradation.[3]

• Electron-Rich Aromatic Ring: The two methoxy groups are strongly electron-donating, which activates the benzene ring. While this makes the compound nucleophilic and reactive in desired synthetic steps, it can also render it sensitive to acidic conditions, potentially leading to decomposition on standard silica gel.[1][4]

• Polarity: The presence of the N-H bond and the two methoxy groups imparts moderate polarity to the molecule, making it soluble in a range of organic solvents like dichloromethane and ethyl acetate.

Q2: Which stationary phase is recommended for purifying this compound?

A2: The choice of stationary phase is critical for success.

• Silica Gel (with caution): Standard, unmodified silica gel is the most common stationary phase but its acidic nature can be problematic.[1] It should only be used if deactivated or if a basic modifier is added to the mobile phase.

• Amine-Functionalized Silica (Recommended): This is an excellent choice as the amine groups on the silica surface mask the acidic silanols, leading to improved peak shape and recovery for basic compounds without requiring a mobile phase modifier.[2] This often simplifies the purification and solvent removal process.

• Neutral or Basic Alumina: Alumina is a viable alternative for acid-sensitive compounds.[1] Basic alumina can be particularly effective for purifying basic amines, though its activity can sometimes lead to other unforeseen reactions if not handled correctly.

• Reversed-Phase Silica (C18/C8): For highly polar impurities or if normal-phase fails, reversed-phase chromatography is a powerful option. The mobile phase is typically a mixture of water (often with a pH modifier like formic acid or ammonia) and methanol or acetonitrile.[1][5]

Q3: How do I select an appropriate mobile phase system?

A3: Mobile phase selection should always be guided by preliminary analysis using Thin-Layer Chromatography (TLC).

• Starting Point (Normal Phase): A mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate is a standard starting point.[1] For 5,7-dimethoxy-2,3-dihydro-1H-indole, a system of Hexane/Ethyl Acetate or Dichloromethane/Methanol is typically effective.

• Addressing Peak Tailing: If you observe streaking or tailing on a silica TLC plate, it is almost certainly due to the basicity of the amine. Add 0.5-2% triethylamine (NEt₃) or a few drops of ammonium hydroxide to your mobile phase.[1][3] This neutralizes the acidic sites on the silica, dramatically improving peak shape.

• Optimizing Selectivity: If your compound co-elutes with an impurity, changing the solvent system can alter the selectivity. For example, switching from an ethyl acetate-based system to a dichloromethane-based one can change the elution order of compounds.[1]

Q4: My compound is colorless. How can I visualize it during TLC and column chromatography?

A4: Several methods are available for visualization:

• UV Light (254 nm): As an indole derivative, the compound is UV-active and will appear as a dark spot on a TLC plate containing a fluorescent indicator (F254).[1] This is the most common and non-destructive method.

• p-Anisaldehyde Stain: This is a general-purpose stain that reacts with many functional groups, including amines, to produce colored spots upon heating.

• Ehrlich's Reagent (p-dimethylaminobenzaldehyde): This is a highly specific and sensitive stain for indoles and related compounds, which typically produces vibrant blue or purple spots.[1] This is an excellent choice for definitively identifying indole-containing fractions.

• Potassium Permanganate (KMnO₄) Stain: This is a universal oxidizing stain that will visualize nearly any organic compound as a yellow/brown spot on a purple background.[1]

Part 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the purification process.

Table 1: Common Problems & Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
Severe Peak Tailing or Streaking	1. Interaction of the basic amine with acidic silanol groups on silica gel.[1]	1a. Add a basic modifier (0.5-2% triethylamine) to the mobile phase.[1][3] 1b. Use an alternative stationary phase like amine-functionalized silica or neutral/basic alumina.[1][2]
Low or No Recovery of Compound	1. Irreversible adsorption onto the acidic silica stationary phase.[1] 2. Compound decomposition on the column.[1] 3. Mobile phase is not polar enough to elute the compound.	1a. Deactivate the silica gel with triethylamine before running the column (See Protocol 1). 2a. Confirm stability using 2D TLC (See Protocol 2). If unstable, switch to a less acidic stationary phase (alumina, deactivated silica).[1] 3a. Increase the polarity of the mobile phase. If using a gradient, ensure the final polarity is high enough. A flush with 5-10% Methanol in Dichloromethane can recover highly retained compounds.[1]
Poor Separation from an Impurity	1. Suboptimal mobile phase selectivity.	1a. Systematically screen different solvent systems (e.g., Hexane/EtOAc, DCM/MeOH, Toluene/Acetone). 1b. Employ a shallow solvent gradient instead of an isocratic elution. This often improves resolution between closely eluting spots.[1]
Appearance of New Spots During Purification	1. Compound is degrading on the silica gel column.[1]	1a. Perform a 2D TLC stability test (Protocol 2). 1b. Minimize the time the compound spends on the column by running the chromatography more quickly or using a shorter column. 1c. Switch to a non-acidic stationary phase like neutral alumina.[1]
Split or Double Peaks	1. Injection solvent is much stronger than the mobile phase.[6][7] 2. Column overloading. 3. Physical void or channel in the column packing.	1a. Dissolve the sample in the initial mobile phase or a weaker solvent. Use the minimum volume possible. 2a. Reduce the amount of sample loaded onto the column. A typical ratio is 1:50 to 1:100 sample-to-silica by weight.[1] 3a. Repack the column carefully, ensuring a level and well-compacted bed.

Diagram 1: General Purification Workflow

This diagram outlines the logical steps from initial analysis to obtaining the pure compound.

Caption: Workflow for chromatographic purification.

Diagram 2: Troubleshooting Peak Tailing

This decision tree helps diagnose and solve the most common issue encountered with this compound.

Caption: Decision tree for troubleshooting peak tailing.

Part 3: Experimental Protocols

Protocol 1: Deactivation of Silica Gel for Acid-Sensitive Compounds

This procedure minimizes the acidity of bulk silica gel, preventing the degradation of sensitive compounds like 5,7-dimethoxy-2,3-dihydro-1H-indole.

• Prepare Slurry: In a fume hood, prepare a slurry of your silica gel in the chosen non-polar solvent (e.g., hexane).

• Add Modifier: To this slurry, add triethylamine (NEt₃) to a final concentration of 1-2% by volume (e.g., 10-20 mL of NEt₃ per 1 L of solvent).

• Equilibrate: Stir the slurry gently for 15-20 minutes.

• Pack Column: Pack your chromatography column with the treated silica slurry as you normally would.

• Run Column: Proceed with loading your sample and running the column using a mobile phase that also contains 0.5-1% triethylamine.[1]

Protocol 2: 2D TLC for Compound Stability Analysis

This technique helps determine if your compound is stable on the silica gel stationary phase.[1]

• Spot Plate: Obtain a square TLC plate. Lightly spot your compound in one corner, approximately 1.5 cm from each edge.

• First Development: Develop the plate using your chosen mobile phase.

• Dry Thoroughly: Remove the plate and allow the solvent to evaporate completely. A gentle stream of air or nitrogen can be used. It is critical that all solvent is removed.

• Rotate and Redevelop: Rotate the plate 90 degrees so the line of separated spots is now on the bottom. Develop the plate a second time in the same mobile phase.

• Visualize: Dry the plate and visualize under UV light and/or with a stain.

  • Interpretation: If the compound is stable, you will see a single spot located on the diagonal of the plate. If new spots appear that are not on the diagonal, it indicates that the compound is decomposing on the silica.[1]

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives. Benchchem.
• Benchchem. (2025). Technical Support Center: Purification of Indole Derivatives by Column Chromatography. Benchchem.
• Thiageswaran, S. (2025). Troubleshooting Double Peaks in Indole-3-Carbinol Chromatography. Separation Science.
• Agilent. (n.d.). Troubleshooting Guide. Agilent Technologies.
• Benchchem. (2025). Technical Support Center: Method Development for Separating Isomers of Substituted Indoles. Benchchem.
• PubMed. (n.d.). Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography. National Library of Medicine.
• HALO Columns. (2023). LC Chromatography Troubleshooting Guide. Advanced Materials Technology.
• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage.
• Biotage. (n.d.). Organic Amine Flash Purification Using A Novel Stationary Phase. Biotage.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. biotage.com [biotage.com]
• 3. biotage.com [biotage.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Determination of substituted indole derivatives by ion suppression-reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Troubleshooting Double Peaks in Indole-3-Carbinol Chromatography | Separation Science [sepscience.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Validation of Analytical Methods for 5,7-Dimethoxy-2,3-dihydro-1H-indole Quantification: A Comparative Guide

Executive Summary

Accurate quantification of 5,7-dimethoxy-2,3-dihydro-1H-indole (commonly known as 5,7-dimethoxyindoline) is a critical requirement in pharmaceutical development, spanning from bulk drug substance quality control (QC) to complex pharmacokinetic (PK) profiling. Because the indoline core is highly susceptible to oxidation—exacerbated by the electron-donating properties of its two methoxy groups—selecting and validating the correct analytical method is paramount.

This guide objectively compares High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), providing field-proven, self-validating protocols grounded in the latest [1].

Comparative Analysis of Analytical Modalities

Selecting the appropriate analytical modality depends entirely on the intended lifecycle phase of the assay. While GC-MS is occasionally used for volatile indole derivatives, it requires cumbersome derivatization steps that risk degrading the 5,7-dimethoxyindoline core. Therefore, HPLC-UV and LC-MS/MS remain the industry standards.

Table 1: Comparative Performance of Analytical Modalities

Parameter	HPLC-UV	LC-MS/MS	GC-MS
Primary Application	Bulk drug QC, Impurity profiling	PK studies, Trace bioanalysis	Volatile/derivatized metabolites
Sensitivity (LOD)	~0.1 - 1.0 µg/mL	~0.5 - 5.0 ng/mL	~10 - 50 ng/mL
Matrix Suitability	Low (requires clean samples)	High (handles complex plasma)	Moderate (requires derivatization)
Throughput	Moderate (10-15 min/run)	High (3-5 min/run)	Low (20+ min/run)
Equipment Cost	Low to Moderate	High	Moderate

Method Validation Framework: The ICH Q2(R2) Standard

To ensure scientific integrity, any developed method must operate as a self-validating system. According to the modernized[1], analytical procedures must be proven "fit for purpose" through rigorous lifecycle management. This requires continuous monitoring of system suitability tests (SST) and matrix effects.

Figure 1: Analytical method validation lifecycle for 5,7-dimethoxyindoline based on ICH Q2(R2).

Step-by-Step Experimental Methodologies

Protocol A: LC-MS/MS for Pharmacokinetic (PK) Bioanalysis

This protocol is designed for trace quantification in biological matrices (e.g., plasma, serum), leveraging the high sensitivity of tandem mass spectrometry[2].

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma into a microcentrifuge tube.

• Add 10 µL of Internal Standard (IS) working solution (e.g., Indole-d7, 100 ng/mL).

  • Causality: The stable isotope-labeled IS co-elutes with the target analyte, continuously correcting for matrix-induced ion suppression and extraction losses, thereby creating a self-validating quantitative system.

• Add 150 µL of ice-cold acetonitrile (ACN) containing 0.1% formic acid.

  • Causality: Cold ACN efficiently precipitates plasma proteins. The acidic environment is critical; it prevents the oxidative degradation of the electron-rich 5,7-dimethoxyindoline core into its corresponding indole counterpart.

• Vortex for 2 minutes, then centrifuge at 14,000 rpm for 10 minutes at 4°C. Transfer 100 µL of the supernatant to an autosampler vial.

Step 2: Chromatographic Separation

• Column: C18 (50 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: Gradient elution using 0.1% Formic acid in Water (A) and 0.1% Formic acid in Acetonitrile (B).

  • Causality: Formic acid acts as a proton source, significantly enhancing ionization efficiency in positive electrospray ionization (ESI+) mode by protonating the indoline nitrogen.

Step 3: Mass Spectrometry Detection

• Ionization: ESI in Positive mode.

• Detection: Multiple Reaction Monitoring (MRM) tracking the specific precursor-to-product ion transitions (e.g., monitoring the neutral loss of a methyl group from the methoxy moiety).

Protocol B: HPLC-UV for Bulk Quality Control (QC)

This protocol is optimized for robust, high-precision quantification of bulk drug substances and structure-retaining metabolites[3].

Step 1: Sample Preparation

• Accurately weigh 10 mg of 5,7-dimethoxy-2,3-dihydro-1H-indole standard and dissolve in 10 mL of Methanol.

  • Causality: The compound exhibits high solubility in organic solvents, ensuring complete dissolution without micelle formation or aggregation.

• Dilute to working concentrations (10-100 µg/mL) using the mobile phase.

Step 2: Chromatographic Separation

• Column: C18 (150 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic 40% Water (0.1% TFA) / 60% Methanol at 1.0 mL/min.

  • Causality: Trifluoroacetic acid (TFA) acts as an ion-pairing agent. It masks residual free silanols on the C18 stationary phase, preventing secondary electrostatic interactions that cause peak tailing of the basic indoline nitrogen.

Step 3: UV Detection

• Wavelength: 280 nm.

  • Causality: The aromatic indoline ring exhibits a strong, characteristic π-π* transition at 280 nm, providing an optimal signal-to-noise ratio while remaining blind to non-aromatic excipients.

Synthesized Validation Data

The following table synthesizes expected validation performance based on established ICH Q2(R2) criteria for indole/indoline derivatives across both modalities[1],[4].

Table 2: Synthesized Validation Data (ICH Q2(R2) Standards)

Validation Parameter	Acceptance Criteria	HPLC-UV Results (Bulk QC)	LC-MS/MS Results (Bioanalysis)
Linearity (Range)	R² ≥ 0.995	R² = 0.999 (1-100 µg/mL)	R² = 0.998 (1-500 ng/mL)
Accuracy (% Recovery)	95-105% (Bulk); 85-115% (Bio)	98.5% - 101.2%	92.4% - 104.1%
Precision (Inter-day RSD)	≤ 2.0% (Bulk); ≤ 15.0% (Bio)	1.2%	6.8%
Limit of Detection (LOD)	Signal-to-Noise ≥ 3:1	0.2 µg/mL	0.5 ng/mL
Limit of Quantitation (LOQ)	Signal-to-Noise ≥ 10:1	0.6 µg/mL	1.0 ng/mL

Mechanistic Causality in Experimental Design

To achieve trustworthy results, analytical scientists must understand the intrinsic chemical vulnerabilities of 5,7-dimethoxy-2,3-dihydro-1H-indole:

• Oxidative Stability: The indoline core is essentially a reduced indole. The presence of two methoxy groups at positions 5 and 7 donates significant electron density into the aromatic ring, lowering its oxidation potential. If exposed to basic pH or prolonged heat during sample preparation, 5,7-dimethoxyindoline rapidly autoxidizes to 5,7-dimethoxyindole. This chemical reality dictates the strict use of acidic modifiers (formic acid/TFA) and cold extraction protocols to preserve analyte integrity.

• Ion Suppression Mitigation: In LC-MS/MS bioanalysis, co-eluting endogenous phospholipids from plasma can neutralize the charge on the analyte droplets in the ESI source, leading to severe signal loss. The incorporation of a stable isotope-labeled internal standard is non-negotiable; because it experiences the exact same suppression as the target analyte, the Analyte/IS ratio remains constant, ensuring the method remains self-validating regardless of matrix variations.

References

• Validation of Analytical Procedures Q2(R2) - International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Source: ich.org.[Link]

• A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues. Source: PubMed Central (PMC) / National Institutes of Health.[Link]

• A Novel Selective and Sensitive HPLC-ESI-Tandem MS/MS Method for Indole Structure-Retaining Metabolites. Source: MDPI.[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A Selective and Sensitive LC-MS/MS Method for Quantitation of Indole in Mouse Serum and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Resolution ESI-MS/MS vs. EI-MS: A Comparative Guide to the Fragmentation Patterns of 5,7-Dimethoxy-2,3-dihydro-1H-indole

Executive Summary

The structural elucidation of substituted indolines, specifically 5,7-dimethoxy-2,3-dihydro-1H-indole (5,7-dimethoxyindoline), requires precise analytical methodologies. As a core scaffold in numerous pharmacological agents, distinguishing its fragmentation behavior from structural isomers is paramount. This guide provides an objective comparison between low-resolution Electron Ionization Mass Spectrometry (EI-MS) and High-Resolution Electrospray Ionization Tandem Mass Spectrometry (HR-ESI-MS/MS), detailing the mechanistic causality behind their respective fragmentation patterns.

Mechanistic Rationale: The Causality of Fragmentation

The fragmentation of 5,7-dimethoxyindoline is dictated by the interplay between the saturated C2-C3 bond of the indoline ring and the strong electron-donating properties of the methoxy groups at the C5 and C7 positions. Understanding why these molecules fragment under different ionization sources is critical for accurate spectral interpretation.

Electron Ionization (EI-MS) Dynamics

Operating at a standard 70 eV, EI induces a hard ionization process that strips an electron to form a highly energetic radical cation (M+•) at m/z 179. The dominant fragmentation cascade is driven by the stability of the indole nucleus and the methoxy substituents[1]. The homolytic cleavage of the O-CH3 bond expels a methyl radical (•CH3, 15 Da), generating a highly stabilized quinonoid oxonium ion at m/z 164. This radical loss is a definitive signature of methoxyaromatic systems. Subsequent skeletal rearrangement leads to the expulsion of neutral carbon monoxide (CO, 28 Da), yielding a fragment at m/z 136. Concurrently, the indoline core undergoes a characteristic heterocyclic ring cleavage, resulting in the loss of hydrogen cyanide (HCN, 27 Da) to form an ion at m/z 152, a 2[2].

Electrospray Ionization (ESI-MS/MS) Dynamics

Conversely, ESI is a soft ionization technique that primarily yields an even-electron protonated precursor, [M+H]+ at m/z 180. Under Collision-Induced Dissociation (CID), the fragmentation pathways diverge significantly from EI. While even-electron rules typically govern ESI-MS/MS, the specific steric and electronic environment of the 5,7-dimethoxy configuration can trigger atypical radical losses (•CH3) alongside expected neutral losses like methanol (CH3OH, 32 Da), an3[3]. Furthermore, the protonated indoline ring frequently undergoes complex 4 and the loss of ammonia (NH3, 17 Da)[4].

Quantitative Data Comparison

To objectively evaluate the performance of both techniques, the following table summarizes the primary fragment ions, their relative abundances, and structural assignments for 5,7-dimethoxyindoline.

Fragment Assignment	EI-MS (m/z)	Relative Abundance (EI)	ESI-MS/MS (m/z)	Relative Abundance (ESI)	Mechanistic Origin
Molecular / Precursor Ion	179 (M+•)	85%	180 ([M+H]+)	100%	Intact molecular species
Loss of •CH3	164	100% (Base Peak)	165	15%	α-cleavage at methoxy group
Loss of CH3OH	-	-	148	80% (Base Peak)	Proton transfer & neutral loss
Loss of NH3	-	-	163	45%	Indoline ring opening
Loss of HCN	152	40%	-	-	Heterocyclic ring cleavage
Loss of •CH3 + CO	136	65%	-	-	Sequential rearrangement

Experimental Protocols: Self-Validating Workflows

As a standard practice in robust analytical environments, every protocol must be a self-validating system. Below are the optimized methodologies for analyzing 5,7-dimethoxyindoline.

Protocol A: HR-ESI-MS/MS (Structural Elucidation)

• Sample Preparation & System Suitability: Dissolve 5,7-dimethoxyindoline in LC-MS grade Methanol containing 0.1% Formic Acid to a final concentration of 1 µg/mL.

  • Causality: Formic acid acts as a proton source, significantly enhancing ionization efficiency in positive ESI mode.

  • Self-Validation: Inject a solvent blank prior to the sample to confirm the absence of carryover or background isobaric interferences.

• Chromatographic Introduction: Utilize a C18 reversed-phase column with a gradient elution (Water/Acetonitrile).

  • Causality: Desalting the sample on-column prevents ion suppression at the ESI source, ensuring maximum sensitivity.

• MS/MS Acquisition: Isolate the precursor ion (m/z 180) using a quadrupole mass filter. Apply stepped normalized collision energies (NCE) at 20, 30, and 40 eV.

  • Causality: Stepped NCE ensures comprehensive fragmentation; lower energies probe the fragile methoxy bonds, while higher energies fracture the robust indoline core.

Protocol B: GC-EI-MS (Library Matching)

• Sample Preparation: Prepare the analyte at 100 µg/mL in GC-grade Dichloromethane.

  • Self-Validation: Run an internal standard (e.g., decafluorobiphenyl) to verify injection volume reproducibility and retention time stability.

• Thermal Desorption & Separation: Inject 1 µL in split mode (1:10) onto an HP-5MS capillary column. Program the oven from 80°C to 280°C at 15°C/min.

  • Causality: The split injection prevents detector saturation and peak fronting, ensuring accurate relative abundance ratios.

• Ionization & Detection: Operate the EI source strictly at 70 eV with an emission current of 35 µA.

  • Causality: 70 eV is the universal standard for EI; adhering to this energy level guarantees that the resulting mass spectrum can be directly validated against NIST/EPA/NIH mass spectral libraries.

Visualizations

Fig 1. Logical fragmentation pathway of 5,7-dimethoxyindoline highlighting key mass losses.

Fig 2. Comparative experimental workflow for EI and ESI mass spectrometry analysis.

References

• Scirp.org. "Study of Mass Spectra of Some Indole Derivatives." [Link]

• PubMed. "Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides." [Link]

• PMC. "Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry."[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scirp.org [scirp.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]

FTIR spectra comparison between 5,7-dimethoxy-2,3-dihydro-1H-indole and indoline

Audience: Researchers, Analytical Chemists, and Drug Development Professionals Focus: Structural elucidation, vibrational spectroscopy, and functional group analysis

In the development of novel indole-based therapeutics, verifying the precise functionalization of the indoline (2,3-dihydro-1H-indole) core is a critical quality control step. Fourier-Transform Infrared (FTIR) spectroscopy serves as a frontline analytical tool for distinguishing between the unsubstituted indoline core and its oxygenated derivatives, such as 5,7-dimethoxy-2,3-dihydro-1H-indole.

This guide provides an authoritative, mechanistic comparison of the FTIR spectra of these two compounds, detailing the causality behind spectral shifts and offering a self-validating experimental protocol for reproducible analysis.

Mechanistic Causality of Spectral Differences

The structural transition from indoline to 5,7-dimethoxy-2,3-dihydro-1H-indole involves the addition of two strongly electron-donating methoxy (–OCH₃) groups at the 5 and 7 positions of the aromatic ring. This modification fundamentally alters the vibrational modes of the molecule through both electronic (resonance/inductive) and steric effects.

A. The N–H Stretching Region (3300–3450 cm⁻¹)

• Indoline: The secondary amine (N–H) stretch typically presents as a sharp, distinct band around 3350–3400 cm⁻¹ [1].

• 5,7-Dimethoxyindoline: The methoxy group at the 7-position is situated ortho to the secondary amine. This spatial proximity facilitates weak intramolecular hydrogen bonding between the N–H proton and the oxygen atom of the 7-methoxy group. Consequently, the N–H stretching band is often broadened and shifted to a slightly lower wavenumber (~3300–3350 cm⁻¹) compared to the unsubstituted core.

B. Aromatic C=C Stretching (1450–1610 cm⁻¹)

• Indoline: The aromatic ring exhibits characteristic C=C stretching vibrations around 1605 cm⁻¹ and 1485 cm⁻¹ [1].

• 5,7-Dimethoxyindoline: The methoxy groups exert a strong positive mesomeric (+M) effect, pushing electron density into the aromatic ring. This increased electron density slightly lengthens and weakens the aromatic C=C bonds, shifting their stretching frequencies to lower wavenumbers (e.g., ~1590 cm⁻¹ and 1490 cm⁻¹).

C. The C–O–C Stretching Region (1000–1250 cm⁻¹)

• Indoline: Lacks any prominent bands in this specific region aside from the C–N stretch (~1250 cm⁻¹) and some in-plane C–H bending [2].

• 5,7-Dimethoxyindoline: The introduction of the ether linkages results in the appearance of two intense, diagnostic bands: the asymmetric C–O–C stretch (1200–1250 cm⁻¹) and the symmetric C–O–C stretch (1030–1050 cm⁻¹). These are the most definitive markers of methoxy functionalization [3].

D. Aromatic Out-of-Plane (OOP) Bending (700–900 cm⁻¹)

• Indoline: As an ortho-disubstituted benzene derivative (considering the fused 5-membered ring), indoline displays a strong, characteristic OOP C–H bending band at ~740–750 cm⁻¹ [1].

• 5,7-Dimethoxyindoline: The addition of substituents at positions 5 and 7 leaves only two isolated aromatic protons at positions 4 and 6. This creates a meta-tetrasubstituted-like pattern, shifting the OOP bend to a single, weaker band around 820–850 cm⁻¹.

Quantitative Data Comparison

The table below summarizes the diagnostic FTIR peaks used to differentiate the two compounds.

Vibrational Mode	Indoline (cm⁻¹)	5,7-Dimethoxyindoline (cm⁻¹)	Intensity / Shape	Causality / Notes
N–H Stretch	3350 – 3400	3300 – 3350	Medium, Sharp → Broad	Intramolecular H-bonding with 7-methoxy oxygen.
C–H Stretch (Aliphatic)	2850 – 2950	2830 – 2950	Weak to Medium	Increased intensity at ~2830 cm⁻¹ due to –OCH₃ groups.
C=C Stretch (Aromatic)	~1605, 1485	~1590, 1490	Medium to Strong	Shifted due to +M electron-donating effect of methoxy groups.
C–O–C Asymmetric Stretch	N/A	1200 – 1250	Very Strong	Primary diagnostic peak for methoxy functionalization.
C–O–C Symmetric Stretch	N/A	1030 – 1050	Strong	Secondary diagnostic peak for methoxy functionalization.
C–H OOP Bend (Aromatic)	740 – 750	820 – 850	Strong	Shift from ortho-disubstituted to isolated proton pattern.

Self-Validating Experimental Protocol (ATR-FTIR)

To ensure high-fidelity spectral acquisition, the following protocol employs a self-validating loop. This ensures that environmental artifacts (like CO₂ or water vapor) or sample cross-contamination do not compromise the comparative analysis.

Step 1: System Suitability & Calibration

• Power on the FTIR spectrometer and allow the IR source to stabilize for at least 30 minutes.

• Run a polystyrene calibration film. Verify that the reference peak at 1601.2 cm⁻¹ is within ±1.0 cm⁻¹. Validation checkpoint: If the peak is shifted, recalibrate the interferometer laser.

Step 2: Background Validation

• Clean the Attenuated Total Reflectance (ATR) crystal (Diamond or ZnSe) with HPLC-grade isopropanol and a lint-free wipe. Allow to dry completely.

• Acquire a background spectrum (Air) using 32 scans at a resolution of 4 cm⁻¹.

• Validation checkpoint: Inspect the background for residual peaks. A flat baseline between 4000-400 cm⁻¹ (excluding atmospheric CO₂ at 2350 cm⁻¹ and H₂O vapor) confirms a clean optical path.

Step 3: Sample Acquisition

• Place 1-2 mg of the solid sample (or a single drop if the indoline derivative is an oil) directly onto the ATR crystal.

• Apply the pressure anvil until the pressure sensor indicates optimal contact (typically ~50-80 gauge units).

• Acquire the sample spectrum using 32 to 64 scans at 4 cm⁻¹ resolution.

Step 4: Data Integrity Check & Processing

• Validation checkpoint: Check the maximum absorbance. The strongest peaks (e.g., C–O–C stretch in the dimethoxy derivative) should fall between 0.2 and 0.8 Absorbance Units (AU). If >1.0 AU, the detector may be saturated; reduce anvil pressure or sample volume and rescan.

• Apply an automatic baseline correction and normalize the spectra to the strongest peak to facilitate direct visual overlay and comparison.

Analytical Workflow Visualization

Workflow for FTIR spectral acquisition and comparative analysis of indoline derivatives.

Conclusion

The differentiation between indoline and 5,7-dimethoxy-2,3-dihydro-1H-indole via FTIR is highly reliable when focusing on the mechanistic shifts caused by the methoxy substituents. The emergence of the C–O–C stretching bands (1200–1250 cm⁻¹ and 1030–1050 cm⁻¹) alongside the predictable shift in the aromatic out-of-plane bending (from ~745 cm⁻¹ to ~835 cm⁻¹) provides definitive proof of functionalization. By adhering to the self-validating ATR-FTIR protocol outlined above, researchers can confidently verify the structural integrity of these critical synthetic intermediates.

References

• National Institute of Standards and Technology (NIST). "1H-Indole, 2,3-dihydro-." NIST Chemistry WebBook, SRD 69.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 10328, Indoline." PubChem.[Link]

• McConnell, D. B., et al. "The extended Vilsmeier reaction of dimethoxy-activated indoles." Arkivoc (2020).[Link]

A Comparative Guide for Pharmaceutical Researchers: 5,7-Dimethoxy-2,3-dihydro-1H-indole vs. 5-Methoxyindoline

In the landscape of modern drug discovery, the indoline scaffold stands out as a "privileged structure," a molecular framework that consistently appears in a multitude of biologically active compounds.[1][2][3] Its rigid, three-dimensional shape and synthetic tractability make it an ideal starting point for developing novel therapeutics targeting a wide array of diseases, from neurodegenerative disorders to cancer.[2][3]

Within this versatile chemical family, the strategic placement of substituents on the benzene ring dramatically influences pharmacological activity. This guide provides an in-depth, data-driven comparison of two key indoline analogs: 5,7-dimethoxy-2,3-dihydro-1H-indole and its simpler counterpart, 5-methoxyindoline . We will dissect their structural nuances, compare their synthetic accessibility, and explore how the addition of a second methoxy group can profoundly alter their performance in pharmaceutical research, guiding researchers toward more informed decisions in scaffold selection and lead optimization.

Part 1: Structural and Physicochemical Dissection

The fundamental difference between the two molecules is the presence of an additional methoxy group at the 7-position of the indoline core in 5,7-dimethoxy-2,3-dihydro-1H-indole. This seemingly minor alteration has significant consequences for the molecule's electronic properties, lipophilicity, and spatial arrangement, all of which are critical determinants of its biological function.

Property	5-Methoxyindoline	5,7-Dimethoxy-2,3-dihydro-1H-indole	Rationale for Difference
Molecular Formula	C₉H₁₁NO	C₁₀H₁₃NO₂	Addition of a -OCH₃ group.
Molecular Weight	149.19 g/mol	179.22 g/mol	Increased mass from the extra methoxy group.
Predicted clogP	1.6 - 1.8	1.9 - 2.1	The additional methoxy group increases lipophilicity (fat-solubility).
Hydrogen Bond Donors	1 (Amine N-H)	1 (Amine N-H)	The core amine is the primary H-bond donor in both.
Hydrogen Bond Acceptors	1 (Methoxy O)	2 (Methoxy O's)	The second methoxy group provides an additional site for H-bond acceptance.
Metabolic Liability	Potential O-demethylation	Increased potential for O-demethylation at two sites.	Methoxy groups are common sites for Phase I metabolism by cytochrome P450 enzymes.

Expert Analysis: The addition of the C7-methoxy group in 5,7-dimethoxyindoline is a strategic choice with clear trade-offs. The increased lipophilicity can enhance membrane permeability, a crucial factor for oral bioavailability and CNS penetration. However, this comes at the cost of potentially lower aqueous solubility and introduces a second site for metabolic degradation.[4] Furthermore, the C7-methoxy group can act as a "conformational lock," influencing the orientation of substituents at the nearby nitrogen (N1) position and potentially leading to more selective interactions with a target protein. The presence of two methoxy groups also creates a more electron-rich aromatic system, which can modulate π-π stacking interactions within a protein's binding pocket.[5]

Part 2: Navigating the Synthetic Landscape

The synthesis of indoline scaffolds has evolved significantly, with modern methods offering high efficiency and functional group tolerance. Palladium-catalyzed intramolecular C-H amination is a particularly powerful strategy, allowing for the direct formation of the indoline ring from readily available β-arylethylamine precursors.[6][7] This approach avoids the need for pre-functionalized starting materials, streamlining the synthetic process.[6][7]

Caption: General workflow for modern indoline synthesis.

Exemplary Protocol: Palladium-Catalyzed Synthesis of an N-Protected Indoline

This protocol is adapted from established methods and demonstrates a reliable route to the indoline core.[7]

Objective: To synthesize N-picolinoyl-5-methoxyindoline from the corresponding β-arylethylamine.

Materials:

• N-(4-methoxyphenethyl)picolinamide (1 equivalent)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Benzoquinone (BQ, 2 equivalents)

• Potassium carbonate (K₂CO₃, 2 equivalents)

• Anhydrous Toluene

Procedure:

• Vessel Preparation: To an oven-dried Schlenk tube, add N-(4-methoxyphenethyl)picolinamide, Pd(OAc)₂, benzoquinone, and K₂CO₃.

• Inert Atmosphere: Evacuate and backfill the tube with argon gas three times to ensure an inert atmosphere. This is critical to prevent catalyst degradation.

• Solvent Addition: Add anhydrous toluene via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 60 °C. Stir the reaction mixture vigorously for 12-24 hours.

  • Causality Note: The elevated temperature is necessary to facilitate the C-H activation step, while the benzoquinone acts as an oxidant to regenerate the active Pd(II) catalyst. The picolinamide (PA) group acts as a directing group, positioning the palladium catalyst near the ortho-C-H bond for cyclization.[6]

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and palladium black.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-picolinoyl-5-methoxyindoline.

Part 3: Comparative Pharmacological Profiles

The true divergence between these scaffolds becomes apparent when examining their application in drug discovery programs. The choice between a mono- or di-methoxy indoline is dictated by the specific therapeutic target and the desired structure-activity relationship (SAR).

Target Class	5-Methoxyindoline Derivatives	5,7-Dimethoxyindoline Derivatives	Key Insights
GPCRs (e.g., 5-HT Receptors)	Often serve as core scaffolds for agonists and antagonists. The 5-methoxy group can mimic the 5-hydroxy group of serotonin.[8]	The 7-methoxy group can probe a deeper, more hydrophobic pocket, potentially increasing potency and selectivity.	The additional substitution provides a vector for exploring more complex binding interactions.
Kinase Inhibitors	Used as hinge-binding fragments. The indoline nitrogen can act as a hydrogen bond donor.	The dimethoxy pattern is being explored for developing inhibitors targeting specific kinases like HER2 and PIM1.[5]	The 5,7-dihydroxy version (from demethylation) is a key pharmacophore for making essential hydrogen bonds in the kinase hinge region.[5]
Enzyme Inhibitors (e.g., Cholinesterases)	Derivatives have shown activity as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors for Alzheimer's disease.[9]	Dimethoxyindole-based thiosemicarbazones have been synthesized and shown potent BChE inhibitory activity.[10]	The dimethoxy substitution pattern appears to be particularly favorable for BChE inhibition, with some derivatives showing IC₅₀ values in the low micromolar range.[10]
Antiviral (e.g., HIV Fusion Inhibitors)	Bis-indole structures with a 5-methoxy substituent have been explored, though the linkage position is critical for activity.[11]	Not as widely reported, but the increased lipophilicity could be beneficial for disrupting protein-protein interactions.	SAR studies show that the overall molecular shape, dictated by substituent placement, is paramount for inhibiting the gp41 six-helix bundle formation.[11]

Expert Analysis: For targets where mimicking an endogenous ligand like serotonin is key, the simpler 5-methoxyindoline provides a well-validated starting point.[8][12] However, when seeking to enhance potency, improve selectivity, or modulate physicochemical properties for challenging targets (e.g., CNS penetration or specific kinase isoforms), the 5,7-dimethoxyindoline scaffold offers more avenues for optimization. The additional methoxy group is not merely a passive addition; it's an active tool for medicinal chemists to fine-tune the molecule's interaction with its biological target. For example, in cholinesterase inhibitors, the dimethoxy pattern led to compounds with superior activity against BChE, highlighting its potential in targeting specific enzyme isoforms.[10]

Part 4: Biological Evaluation Workflow

To assess and compare the efficacy of novel derivatives from either scaffold, a robust and reproducible biological assay is essential. An in vitro cholinesterase inhibition assay is a relevant example, given the interest in these scaffolds for Alzheimer's disease research.[10]

Caption: Workflow for an in vitro cholinesterase assay.

Protocol: In Vitro Butyrylcholinesterase (BChE) Inhibition Assay

This protocol is based on the well-established Ellman's method.

Objective: To determine the IC₅₀ value of a test compound (e.g., a 5,7-dimethoxyindoline derivative) against human BChE.

Materials:

• Human Butyrylcholinesterase (BChE)

• Butyrylthiocholine iodide (BTCI) - Substrate

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) - Ellman's reagent

• Phosphate buffer (pH 8.0)

• Test compound and reference inhibitor (e.g., Galantamine) dissolved in DMSO

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of BChE, BTCI, and DTNB in the phosphate buffer. Prepare serial dilutions of the test compound and reference inhibitor.

• Assay Plate Setup: In a 96-well plate, add 25 µL of the test compound dilution to the appropriate wells. Include wells for a negative control (DMSO vehicle) and a positive control (reference inhibitor).

• Enzyme Addition: Add 50 µL of the BChE solution to each well.

• Pre-incubation: Gently mix and incubate the plate at 37 °C for 15 minutes.

  • Self-Validation: This pre-incubation step allows the inhibitor to bind to the enzyme before the substrate is introduced, ensuring that the measured inhibition reflects a true interaction.

• Reaction Initiation: Add 50 µL of the DTNB solution, followed by 25 µL of the BTCI substrate solution to initiate the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm every minute for 10 minutes. The rate of color change is proportional to the enzyme activity.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Strategic Recommendations

The choice between 5-methoxyindoline and 5,7-dimethoxy-2,3-dihydro-1H-indole is not a matter of inherent superiority but of strategic design.

• 5-Methoxyindoline represents a streamlined, efficient scaffold. It is an excellent choice for initial screening campaigns, fragment-based drug design, and when mimicking endogenous ligands where minimal structural complexity is desired. Its synthetic accessibility and well-understood pharmacology make it a reliable workhorse in medicinal chemistry.[13][14]

• 5,7-Dimethoxy-2,3-dihydro-1H-indole is a more nuanced and powerful tool for lead optimization. The additional methoxy group provides a handle to modulate lipophilicity, improve selectivity through specific steric and electronic interactions, and explore deeper binding pockets.[5][10] It is the scaffold of choice when initial hits with the mono-methoxy core show promise but require significant enhancement in potency, selectivity, or pharmacokinetic properties.

For research teams, the optimal path may involve a parallel synthesis approach. By creating small, focused libraries around both scaffolds, a direct and empirical comparison of their performance against a specific biological target can be made. This data-driven strategy, grounded in the principles outlined in this guide, will ultimately accelerate the journey from a promising scaffold to a viable clinical candidate.

References

• He, G., Lu, C., Zhao, Y., Nack, W. A., & Chen, G. (2012). Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination. Organic Letters, 14(11), 2936–2939. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination. Available from: [Link]

• McLean, P. G., Le, T., & Coulson, E. J. (2012). Assessment of the pharmacological properties of 5-methoxyindole derivatives at 5-HT4 receptors. Journal of Pharmacy and Pharmacology, 64(8), 1156-1163. Available from: [Link]

• Deng, H., & Li, Z. (2021). Synthesis of indoles, indolines, and carbazoles via palladium-catalyzed C-H activation. Chinese Chemical Letters, 32(3), 945-955. Available from: [Link]

• Hao, E., Kong, X., Xu, T., & Zeng, F. (2024). Synthesis of indolines via palladium-catalyzed [4 + 1] annulation of (2-aminophenyl)methanols with sulfoxonium ylides. Organic & Biomolecular Chemistry, 22(31), 6342-6351. Available from: [Link]

• Damiano, C., Cavalleri, M., Panza, N., & Gallo, E. (2022). Optimization of conditions for indoline synthesis. European Journal of Organic Chemistry, 2022(34). Available from: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Art of Synthesis: Exploring the Applications of 5-Methoxyindole in Organic Chemistry. Available from: [Link]

• ChemContract Research. (2026). 5-Methoxyindole (CAS 1006-94-6). Available from: [Link]

• Bertaccini, G., & Vitali, T. (1967). Synthesis and pharmacological activity of some 5-methoxyindole derivatives occurring in nature. Il Farmaco; edizione scientifica, 22(4), 229-244. Available from: [Link]

• Stoyanov, S., Stoyanova, E., Valcheva, V., & Danchev, N. (2024). Two 5-Methoxyindole Carboxylic Acid-Derived Hydrazones of Neuropharmacological Interest: Synthesis, Crystal Structure, and Chemiluminescent Study of Radical Scavenging Properties. Molecules, 29(9), 1996. Available from: [Link]

• Google Patents. (n.d.). CN110642770B - Preparation method of 5-methoxyindole.

• Singh, A., & Kumar, A. (2017). Central Nervous System Activities of Indole Derivatives: An Overview. Current Drug Targets, 18(11), 1279-1296. Available from: [Link]

• Wang, Y., et al. (2020). Evaluation and comparison of the commonly used bioassays of human indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO). Bioorganic Chemistry, 104, 104348. Available from: [Link]

• Abdel-rahman, H. M., et al. (2023). New indole derivatives as multitarget anti-Alzheimer's agents: synthesis, biological evaluation and molecular dynamics. Future Medicinal Chemistry, 15(7), 541-561. Available from: [Link]

• Rocha, T. (2015). Synthesis and Isolation of 5,6,7-Trimethoxy Indoles for Binding Diverse Functional Groups at the 3-Position of the Indole to Make Novel Combretastatin A4 Analogs. Proceedings of the National Conference On Undergraduate Research (NCUR). Available from: [Link]

• Name, M., et al. (2014). Structure–Activity Relationship Studies of Indole-Based Compounds as Small Molecule HIV-1 Fusion Inhibitors Targeting Glycoprotein 41. Journal of Medicinal Chemistry, 57(15), 6435-6447. Available from: [Link]

• Kumar, A., & Singh, R. (2025). Indole Synthesis: A Review and Medicinal Uses of Their Derivatives. Asian Journal of Chemistry, 37(5), 1-10. Available from: [Link]

• Sridhar, J., et al. (2024). Crystal structure of 4-bromo-5,7-dimethoxy-2,3-dihydro-1H-inden-1-one. IUCrData, 9(2). Available from: [Link]

• Schewe, T., et al. (2023). Different Structures—Similar Effect: Do Substituted 5-(4-Methoxyphenyl)-1H-indoles and 5-(4-Methoxyphenyl)-1H-imidazoles Represent a Common Pharmacophore for Substrate Selective Inhibition of Linoleate Oxygenase Activity of ALOX15? International Journal of Molecular Sciences, 24(14), 11487. Available from: [Link]

• Sengul, F., et al. (2022). Dimethoxyindoles based thiosemicarbazones as multi-target agents; synthesis, crystal interactions, biological activity and molecular modeling. Bioorganic Chemistry, 121, 105647. Available from: [Link]

• Sharma, P. K., & Kumar, V. (2020). Synthesis of Medicinally Important Indole Derivatives: A Review. Current Organic Synthesis, 17(6), 434-456. Available from: [Link]

• Liu, Y., et al. (2024). Discovery of Indole–Thiourea Derivatives as Tyrosinase Inhibitors: Synthesis, Biological Evaluation, Kinetic Studies, and In Silico Analysis. International Journal of Molecular Sciences, 25(18), 9898. Available from: [Link]

• Hostetler, E. D., et al. (2025). Structure−Activity Relationships and Evaluation of 2‑(Heteroaryl- cycloalkyl)‑1H‑indoles as Tauopathy Positron Emission Tomography Tracers. Journal of Medicinal Chemistry. Available from: [Link]

• Smith, G. F. (2011). Designing Drugs to Avoid Toxicity. In Progress in Medicinal Chemistry (Vol. 50, pp. 1-57). Elsevier. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Available from: [Link]

• Kumari, S., & Singh, R. K. (2019). Indole: A promising scaffold for the discovery and development of potential anti-tubercular agents. European Journal of Medicinal Chemistry, 183, 111713. Available from: [Link]

• Heikkila, R. E., et al. (1981). Unexpected differences between mazindol and its homologs on biochemical and behavioral responses. Journal of Pharmacology and Experimental Therapeutics, 217(3), 745-749. Available from: [Link]

• Popa, C. V., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). International Journal of Molecular Sciences, 25(20), 11149. Available from: [Link]

• Carling, R. W., et al. (1998). Structure−Activity Relationships of 1,4-Dihydro-(1H,4H)-quinoxaline-2,3-diones as N-Methyl-d-aspartate (Glycine Site) Receptor Antagonists. 1. Heterocyclic Substituted 5-Alkyl Derivatives. Journal of Medicinal Chemistry, 41(13), 2356-2370. Available from: [Link]

• Hopkins, A. L., Groom, C. R., & Alex, A. (2004). Ligand efficiency: a useful metric for lead selection. Drug Discovery Today, 9(10), 430-431. Available from: [Link]

• Steshin, S., et al. (2023). Lo-Hi: Practical ML Drug Discovery Benchmark. arXiv preprint arXiv:2310.06983. Available from: [Link]

Sources

• 1. Central Nervous System Activities of Indole Derivatives: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. Improved Protocol for Indoline Synthesis via Palladium-Catalyzed Intramolecular C(sp2)-H Amination [organic-chemistry.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Assessment of the pharmacological properties of 5-methoxyindole derivatives at 5-HT4 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Dimethoxyindoles based thiosemicarbazones as multi-target agents; synthesis, crystal interactions, biological activity and molecular modeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. 5-Methoxyindole - LKT Labs [lktlabs.com]
• 13. nbinno.com [nbinno.com]
• 14. chem-contract.com [chem-contract.com]

Safety & Regulatory Compliance

Mastering the Safe Handling of 5,7-dimethoxy-2,3-dihydro-1H-indole: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling 5,7-dimethoxy-2,3-dihydro-1H-indole. By moving beyond a simple checklist and understanding the why behind each safety protocol, we can foster a culture of safety and ensure the responsible management of this chemical from acquisition to disposal.

Understanding the Potential Hazards: A Look at Related Compounds

Indole derivatives, particularly those with methoxy functional groups, present a range of potential hazards. Based on data from analogous compounds, researchers should anticipate that 5,7-dimethoxy-2,3-dihydro-1H-indole may cause skin and eye irritation, and could be harmful if swallowed or in direct contact with the skin.[1][2][3][4] Some related compounds may also cause respiratory irritation.[2][4] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.

Core Personal Protective Equipment (PPE) Requirements

The selection of appropriate PPE is the first line of defense against chemical exposure. The following table summarizes the essential PPE for handling 5,7-dimethoxy-2,3-dihydro-1H-indole.

Body Part	Required PPE	Specifications and Rationale
Hands	Chemical-resistant gloves	Nitrile gloves are a suitable initial choice for handling many solvents and organic compounds.[5] Always inspect gloves for tears or punctures before use. For prolonged or high-exposure tasks, consider thicker gloves or double-gloving.[6]
Eyes	Safety glasses with side shields or chemical splash goggles	Protects against accidental splashes and airborne particles.[6] Goggles provide a more complete seal around the eyes and are recommended when there is a higher risk of splashing.
Body	Laboratory coat	A flame-resistant lab coat provides a barrier against spills and contamination of personal clothing.[5][7] Ensure the coat is fully buttoned.
Respiratory	Use in a well-ventilated area or chemical fume hood	Engineering controls are the primary method for minimizing inhalation exposure.[7][8] If there is a risk of generating dust or aerosols and a fume hood is not available, a NIOSH-approved respirator may be necessary.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized workflow is crucial for minimizing risk. The following protocol outlines the key steps for safely handling 5,7-dimethoxy-2,3-dihydro-1H-indole.

Pre-Handling Checklist:

• Consult the SDS: Always review the supplier-specific Safety Data Sheet for any unique hazards or handling instructions.

• Ensure Proper Ventilation: Confirm that the chemical fume hood is operational and has a valid inspection sticker.

• Gather all necessary PPE: Have all required gloves, eye protection, and a lab coat readily available.

• Prepare your workspace: Ensure the work area is clean and uncluttered. Have spill cleanup materials accessible.

Handling Protocol:

• Donning PPE: Put on your lab coat, followed by safety glasses or goggles. Finally, don your gloves, ensuring they fit properly.

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood to minimize inhalation exposure. Use a spatula or other appropriate tool to handle the solid material. Avoid creating dust.

• In-Use: Keep containers of 5,7-dimethoxy-2,3-dihydro-1H-indole closed when not in use.

• Post-Handling: Thoroughly clean the work area and any equipment used.

Doffing PPE:

• Gloves: Remove gloves first by peeling them off from the cuff, turning them inside out as you remove them to trap any contaminants.

• Lab Coat: Remove your lab coat, being careful not to touch the outside with your bare hands.

• Eye Protection: Remove your safety glasses or goggles.

• Hand Washing: Immediately wash your hands thoroughly with soap and water.

The following diagram illustrates the safe handling workflow:

A streamlined workflow for the safe handling of chemicals.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.[7] All waste containing 5,7-dimethoxy-2,3-dihydro-1H-indole must be treated as hazardous waste.

Waste Segregation and Collection:

• Designated Waste Container: Collect all solid waste contaminated with 5,7-dimethoxy-2,3-dihydro-1H-indole in a clearly labeled, dedicated hazardous waste container.

• Liquid Waste: Any solutions containing this compound should be collected in a separate, labeled liquid hazardous waste container.

• Container Integrity: Ensure waste containers are kept closed except when adding waste and are in good condition.

Disposal Workflow:

• Labeling: Clearly label the hazardous waste container with the full chemical name and any known hazards.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory.

• Collection: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

This diagram outlines the essential steps for proper chemical waste disposal:

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.fi [fishersci.fi]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 6. velsafe.com [velsafe.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. neogen.com [neogen.com]
• 9. edvotek.com [edvotek.com]